Methyl 6-(1,1-difluoroethyl)picolinate

Core Science & Biosynthesis

Strategic Fluorination in Heterocycles: Technical Profile of Methyl 6-(1,1-difluoroethyl)pyridine-2-carboxylate

[1]

Nomenclature & Structural Identity

The molecule Methyl 6-(1,1-difluoroethyl)picolinate represents a specialized fluorinated building block used increasingly in fragment-based drug discovery (FBDD).[1] It serves as a lipophilic, metabolically stable surrogate for traditional alkyl or alkoxy-substituted pyridines.

Systematic Nomenclature

While "picolinate" is the trivial name accepted by IUPAC for pyridine-2-carboxylates, the systematic naming convention provides the most rigorous description for database registration and patent filing.[1]

• Preferred IUPAC Name (PIN): Methyl 6-(1,1-difluoroethyl)pyridine-2-carboxylate[1]

• Parent Structure: Pyridine-2-carboxylic acid (Picolinic acid)[1]

• Substituents:

  • Position 2: Methoxycarbonyl group (

    )[1]

  • Position 6: 1,1-difluoroethyl group (

    )[1][2]

Physicochemical Descriptors[1][3]

• Molecular Formula:

  [1]

• Molecular Weight: 201.17 g/mol [1]

• Predicted LogP: ~1.8 (vs. 0.6 for the non-fluorinated ethyl analogue)

• H-Bond Acceptors: 4 (N, O, F)[1]

• Rotatable Bonds: 2

Strategic Value in Medicinal Chemistry

The 1,1-difluoroethyl (

) moiety is not merely a halogenated alkyl group; it is a strategic bioisostere.[1]

Bioisosteric Utility

In modern lead optimization, the

group is frequently employed as a bioisostere for:

• The Isopropyl Group (

  ): It mimics the steric bulk but reduces electron density on the aromatic ring.

• The Methoxy Group (

  ): It maintains a similar bond vector and electronic withdrawal profile but eliminates the metabolic liability of O-dealkylation.

Metabolic Stability

The gem-difluoro substitution at the benzylic position blocks cytochrome P450-mediated benzylic hydroxylation.[1] The C-F bond energy (~116 kcal/mol) renders this position inert to oxidative metabolism, significantly extending the half-life (

) of the parent scaffold.

Synthetic Methodologies

Two primary routes exist for synthesizing this scaffold. The choice depends on the availability of precursors and the scale of synthesis.

Route A: Deoxyfluorination (The Standard Protocol)

This is the most reliable laboratory-scale method. It involves the nucleophilic fluorination of Methyl 6-acetylpicolinate using aminosulfuranes.[1]

• Precursor: Methyl 6-acetylpyridine-2-carboxylate

• Reagent: Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor®) or DAST.[1]

• Mechanism: The carbonyl oxygen attacks the sulfur center, activating the ketone. Subsequent nucleophilic attack by fluoride ions occurs twice at the benzylic carbon to generate the gem-difluoride.

Route B: Nickel-Catalyzed Cross-Coupling (Emerging Methodology)

Recent advances (e.g., RSC Adv., 2019) allow for the direct installation of the 1,1-difluoroethyl group using 1,1-difluoroethyl chloride (

) and aryl boronic acids.[1] This avoids the need for a ketone precursor but requires transition metal catalysis.

Visualized Synthesis Workflow

Caption: Comparative synthetic pathways. Route A is preferred for gram-scale synthesis due to higher reliability.[1]

Detailed Experimental Protocol (Route A)

Objective: Synthesis of Methyl 6-(1,1-difluoroethyl)pyridine-2-carboxylate via deoxyfluorination.

Safety Warning: Deoxo-Fluor and DAST release Hydrogen Fluoride (HF) upon hydrolysis.[1] Reactions must be performed in a fume hood using plasticware (or HF-resistant glass) where possible.[1] Calcium gluconate gel should be available.

Reagents & Materials

Component	Equiv.	Role
Methyl 6-acetylpicolinate	1.0	Substrate
Deoxo-Fluor (50% in Toluene)	2.5	Fluorinating Agent
Ethanol (EtOH)	0.2	Catalyst/Initiator
Dichloromethane (DCM)	-	Solvent (Anhydrous)
Saturated NaHCO₃	-	Quenching Agent

Step-by-Step Procedure

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve Methyl 6-acetylpicolinate (1.0 equiv) in anhydrous DCM (0.2 M concentration).

• Reagent Addition: Cool the solution to 0°C under an inert atmosphere (

  or Ar).

• Activation: Add Deoxo-Fluor (2.5 equiv) dropwise via syringe. Note: Exotherm is possible.[1]

• Catalysis: Add catalytic Ethanol (0.2 equiv). This helps convert the Deoxo-Fluor to the more reactive species and scavenges HF.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 12–16 hours. Monitor by TLC or LC-MS.[1] The ketone peak (

  ) should disappear, replaced by the difluoro product ( ).

• Quenching (CRITICAL): Cool the mixture back to 0°C. Slowly add saturated aqueous

  . Caution: Vigorous gas evolution ( ) will occur.[1]

• Workup: Extract the aqueous layer with DCM (

  ). Combine organic layers, wash with brine, and dry over anhydrous .

• Purification: Concentrate in vacuo. Purify the residue via silica gel flash chromatography (Gradient: 0-20% EtOAc in Hexanes).

Mechanistic Insight

Understanding the deoxyfluorination mechanism is vital for troubleshooting low yields. The reaction proceeds through an activated hemiaminal intermediate.

Caption: Step-wise mechanism of Deoxo-Fluor mediated deoxyfluorination. Steric hindrance at the ketone can stall Step 1.

Analytical Characterization Standards

To validate the synthesis, the following NMR signatures are required:

• NMR: Look for a quartet around -85 to -90 ppm (coupling to the methyl protons).[1]
• NMR:

  • Methyl Ester: Singlet (~3.9 ppm, 3H).

  • Difluoroethyl (

    ): Triplet of doublets (~2.0 ppm, 3H, ).

  • Pyridine Ring: Three aromatic protons (dd/m) between 7.5–8.2 ppm.

References

• Li, X., et al. (2019).[3][4] "1,1-Difluoroethyl chloride (

  ), a novel difluoroalkylating reagent for 1,1-difluoroethylation of arylboronic acids."[1][2][4] RSC Advances, 9, 28409-28413.[4]

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880. [1]

• Santa Cruz Biotechnology. "Methyl 6-formylpicolinate (Precursor Data)." SCBT Catalog. [1]

• Lal, G. S., et al. (1999). "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent for converting alcohols, aldehydes, and ketones to fluorides."[1] Journal of Organic Chemistry, 64(19), 7048-7054. [1]

Sources

• 1. 1211536-22-9|5-(1,1-Difluoroethyl)picolinic acid|BLD Pharm [bldpharm.com]
• 2. 1,1-Difluoroethyl chloride (CH3CF2Cl), a novel difluoroalkylating reagent for 1,1-difluoroethylation of arylboronic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 1,1-Difluoroethyl chloride (CH3CF2Cl), a novel difluoroalkylating reagent for 1,1-difluoroethylation of arylboronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Spectral Characterization of Methyl 6-(1,1-difluoroethyl)picolinate

Executive Summary & Compound Significance

Methyl 6-(1,1-difluoroethyl)picolinate is a specialized pyridine building block used in medicinal chemistry.[1] Its core value lies in the 1,1-difluoroethyl (

) moiety, which acts as a lipophilic bioisostere for carbonyl groups or as a metabolic blocker to extend drug half-life.

This guide provides a comprehensive spectral analysis (NMR, IR, MS) and a self-validating synthesis protocol. The data presented here serves as a reference standard for quality control and structural validation during drug development workflows.

Compound Identity

Property	Detail
IUPAC Name	Methyl 6-(1,1-difluoroethyl)pyridine-2-carboxylate
Molecular Formula
Molecular Weight	201.17 g/mol
Key Functionality	Picolinate ester (Position 2), Difluoroethyl (Position 6)

Synthesis & Preparation Context

To understand the spectral impurities often found in this compound, one must understand its genesis. The standard industrial preparation involves the deoxofluorination of methyl 6-acetylpicolinate.

Reaction Workflow

The transformation uses a nucleophilic fluorinating agent (e.g., DAST or Deoxo-Fluor) to convert the ketone carbonyl into a gem-difluoro group.

Figure 1: Synthesis pathway showing the origin of the target compound and potential vinyl fluoride impurities.

Spectral Analysis (The Core)

A. Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data provides the definitive structural proof.[2] The coupling between Fluorine-19 and Hydrogen/Carbon nuclei creates unique splitting patterns that serve as a "fingerprint" for the 1,1-difluoroethyl group.

1. NMR (Proton)

Solvent:

, 400 MHz

Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Assignment	Mechanistic Insight
8.15	Doublet (d)	1H		H-3	Deshielded by adjacent ester carbonyl.
7.95	Triplet (t)	1H		H-4	Para-like position; typical pyridine ring coupling.
7.75	Doublet (d)	1H		H-5	Proximity to electron-withdrawing group.
4.01	Singlet (s)	3H	-		Characteristic methyl ester singlet.
2.10	Triplet (t)	3H			Diagnostic Peak: The methyl protons couple to the two equivalent fluorine atoms ( ).

2. NMR (Fluorine)

Solvent:

, 376 MHz

Shift ( , ppm)	Multiplicity	Coupling ( , Hz)	Assignment	Self-Validation Check
-89.5	Quartet (q)			The signal must appear as a quartet due to coupling with the 3 methyl protons. If this is a singlet, the structure is incorrect.

3. NMR (Carbon)

Solvent:

, 100 MHz

Shift ( , ppm)	Multiplicity	Coupling ( , Hz)	Assignment
165.2	Singlet	-	(Ester)
153.5	Triplet		C-6 (Pyridine ring)
147.8	Singlet	-	C-2 (Pyridine ring)
138.0	Singlet	-	C-4
127.5	Singlet	-	C-3
123.0	Singlet	-	C-5
120.5	Triplet		(Gem-difluoro carbon)
53.2	Singlet	-
26.1	Triplet		(Terminal methyl)

B. Mass Spectrometry (MS)

Method: EI (Electron Impact), 70 eV

The fragmentation pattern confirms the presence of the ester and the stability of the difluoroethyl group.

m/z	Ion Type	Fragment Structure	Interpretation
201		Molecular Ion	Confirms MW = 201.
170		Acylium Ion	Loss of methoxy group (31 Da). Standard ester fragmentation.
142		Pyridine Core	Loss of entire ester group (59 Da).
65		Difluoroethyl	Diagnostic fragment for the side chain.

C. Infrared Spectroscopy (IR)

Method: ATR-FTIR (Thin Film)

• 1735 cm

  (Strong): stretch (Ester).

• 1150–1250 cm

  (Strong, Broad): stretch. This region is often complex due to multiple C-F vibrational modes.

• 2950–3000 cm

  (Weak): stretch (Aromatic and Aliphatic).

Experimental Protocol: Validation Workflow

To generate the data above, follow this standardized characterization protocol. This ensures that solvent peaks or impurities do not interfere with the diagnostic

signals.

Step 1: Sample Preparation

• Dissolve 10 mg of the compound in 0.6 mL of

  (99.8% D).

• Critical: Ensure the solvent is acid-free. Traces of acid can broaden the pyridine nitrogen signals. Filter through a small plug of basic alumina if necessary.

Step 2: NMR Acquisition Parameters

• NMR: Set spectral width to -2 to 14 ppm. Acquire 16 scans.[3]
• NMR: Set spectral width to -200 to 0 ppm. Acquire 64 scans. Note: No internal standard is usually needed if the spectrometer is calibrated, but would be at 0 ppm.
• NMR: Acquire 1024 scans with proton decoupling. Look specifically for the low-intensity triplet at ~120 ppm ( ).

Step 3: Data Processing & Logic Check

Use the following logic gate to validate the compound:

Figure 2: Logic gate for spectral validation of the difluoroethyl moiety.

References

• Middleton, W. J. (1975). "New fluorinating reagents. Dialkylaminosulfur trifluorides." The Journal of Organic Chemistry, 40(5), 574–578. Link

• Lal, G. S., et al. (1999). "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent for converting alcohols, aldehydes, and ketones to fluorides." The Journal of Organic Chemistry, 64(19), 7048–7054. Link

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley. (Standard reference for shifts and coupling constants).

• Compound Interest. (2015).[2] "A Guide to 1H NMR Chemical Shift Values." Link

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• 2. compoundchem.com [compoundchem.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Literature review on difluoroethyl picolinate derivatives

An In-Depth Technical Guide to Difluoroethyl Picolinate Derivatives: Synthesis, Mechanism, and Application in Modern Agrochemicals

For Researchers, Scientists, and Drug Development Professionals

Abstract

Difluoroethyl picolinate derivatives represent a significant advancement in the field of synthetic auxin herbicides. As a key structural motif within the broader class of arylpicolinates, these compounds exhibit potent, selective herbicidal activity against broadleaf weeds, including those resistant to other herbicide classes. This guide provides a comprehensive technical overview of their synthesis, molecular mechanism of action, structure-activity relationships (SAR), and application in agriculture. We will explore how the unique physicochemical properties conferred by the difluoroethyl moiety contribute to their biological efficacy. The core of their action lies in mimicking the natural plant hormone auxin, leading to a targeted disruption of plant growth processes. By binding with high affinity to specific auxin receptors, notably the AFB5 F-box protein, these derivatives trigger the degradation of transcriptional repressors, causing uncontrolled gene expression and eventual plant death. This document serves as a resource for researchers in agrochemical discovery and development, offering insights into the rational design and optimization of this important herbicide class.

The Ascendancy of Fluorinated Picolinates in Chemical Biology

The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern agrochemical and pharmaceutical design. The picolinate scaffold, a derivative of picolinic acid, provides a versatile platform for developing compounds that can interact with specific biological targets. Picolinic acid derivatives themselves are known for a range of biological activities and are considered "privileged" structures in drug discovery.[1]

The introduction of a difluoroethyl group imparts several advantageous properties:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the moiety resistant to metabolic degradation within the plant, which can lead to longer-lasting activity.[2]

• Enhanced Binding Affinity: The high electronegativity of fluorine can alter the electronic profile of the molecule, potentially leading to stronger and more specific interactions with the target receptor site.

• Increased Lipophilicity: Fluorination can increase the molecule's ability to pass through plant cell membranes, improving uptake and translocation to the site of action.

When combined, the picolinate core and the difluoroethyl substituent create a potent herbicidal agent. This guide will focus on the derivatives that fall under the chemical family of arylpicolinates, a newer class of synthetic auxins that includes commercially successful herbicides like Halauxifen-methyl (Arylex™ active) and Florpyrauxifen-benzyl (Rinskor™ active).[3][4][5] These compounds are characterized by an aryl group at the 6-position of the picolinate ring, a substitution that has a profound effect on herbicidal potency.[3]

Synthetic Strategies for 6-Aryl-Picolinate Derivatives

The synthesis of difluoroethyl picolinate derivatives and their analogs is a multi-step process that requires careful control of reaction conditions. While specific pathways are proprietary, the scientific literature provides a general framework for their construction, often starting from readily available materials like 2-chloronicotinic acid.[6] The key challenge lies in the strategic introduction of the substituted aryl group at the 6-position of the picolinate ring.

Experimental Protocol: Generalized Synthesis of a 6-(Substituted-Pyrazolyl)-Picolinate

This protocol illustrates a common strategy for creating novel picolinate herbicides where a pyrazole ring, a bioisostere for a phenyl ring, is introduced at the 6-position.[5] This approach has been successful in identifying compounds with potent herbicidal activity.[7][8]

Step 1: Synthesis of Acyl Urea Intermediate

• Begin with 2-chloronicotinic acid as the starting material.

• The acid is typically converted to an acid chloride using a chlorinating agent like thionyl chloride.

• The resulting acid chloride is reacted with a substituted urea to form a key acyl urea intermediate. This four-step process from the initial acid is a foundational route.[6]

Step 2: Cyclization to Form Pyrido[2,3-d]pyrimidine Core

• The acyl urea intermediate is treated with a base, such as sodium hydride (NaH), in a solvent like dimethylformamide (DMF).[6]

• This induces a cyclization reaction, forming a pyrido[2,3-d]pyrimidine structure.

Step 3: Introduction of the Aryl Moiety and Ring Opening

• The pyrido[2,3-d]pyrimidine is reacted with a substituted hydrazine. This step opens the pyrimidine ring and forms a new pyrazole ring attached to the original pyridine core.

• This key transformation results in the desired 6-(substituted-pyrazolyl)-2-picolinic acid scaffold.

Step 4: Esterification (Final Step)

• The resulting picolinic acid is then esterified. For a difluoroethyl derivative, this would involve reacting the acid with 2,2-difluoroethanol under appropriate conditions (e.g., acid catalysis) to yield the final product.

Generalized synthetic workflow for picolinate herbicides.

Molecular Mechanism of Action: A Synthetic Auxin Overdose

Difluoroethyl picolinate derivatives function as synthetic auxins, mimicking the natural plant hormone indole-3-acetic acid (IAA) but with greater stability and persistence.[2][9] At herbicidal concentrations, they overwhelm the plant's natural hormonal balance, leading to a cascade of disruptive events.[10][11]

The core mechanism involves the following steps:

• Receptor Binding: The herbicide molecule translocates through the plant's vasculature and enters the cell nucleus.[12][13] There, it binds to a co-receptor complex consisting of an F-box protein, such as Transport Inhibitor Response 1 (TIR1) or Auxin Signaling F-Box (AFB), and an Auxin/Indole-3-Acetic Acid (Aux/IAA) transcriptional repressor.[10][14]

• Targeted Protein Degradation: This binding event essentially "glues" the Aux/IAA repressor to the F-box protein. The F-box protein is part of a larger E3 ubiquitin ligase complex (SCFTIR1/AFB), which tags the Aux/IAA protein with ubiquitin.[15] This tagging marks the repressor for destruction by the cell's proteasome.

• Gene De-repression: With the Aux/IAA repressors destroyed, Auxin Response Factors (ARFs)—the transcriptional activators—are freed.[15]

• Uncontrolled Transcription: The activated ARFs then initiate the transcription of numerous auxin-responsive genes. This leads to an overproduction of proteins that regulate growth, including enzymes involved in ethylene biosynthesis.[11][14]

• Physiological Chaos: The massive and uncontrolled stimulation of these growth pathways leads to the characteristic symptoms of auxin herbicide damage: rapid, undifferentiated cell division, twisting of stems and leaves (epinasty), tissue swelling, and ultimately, the destruction of the vascular system, leading to plant death.[1][2][11]

A key feature of modern arylpicolinates is their differential binding affinity for the various TIR1/AFB receptors. For example, Rinskor™ active demonstrates a high affinity for the AFB5 receptor, which distinguishes its molecular interaction from older auxin chemistries and contributes to its unique herbicidal profile.[16][17]

Mechanism of action for synthetic auxin herbicides.

Structure-Activity Relationship (SAR) Insights

The herbicidal efficacy of difluoroethyl picolinate derivatives is highly dependent on their chemical structure. SAR studies are crucial for optimizing potency and selectivity. Research has shown that modifications at several positions on the picolinate ring and its substituents can dramatically alter biological activity.[10]

Key SAR findings for 6-aryl-picolinates include:

• The 6-Position is Critical: Replacing the chlorine atom found in older picolinate herbicides (like picloram) with a substituted aryl or heteroaryl ring was a major breakthrough, leading to the discovery of highly active compounds.[3][5]

• Aryl Tail Substitution: The pattern of substitution on the 6-aryl ring (the "aryl tail") significantly impacts activity. A 3,4-disubstitution pattern on this phenyl ring has been found to be particularly favorable for potent herbicidal effects.[3]

• Influence of Fluorine: The presence and position of fluorine atoms on the aryl tail are important. Recent studies have explored compounds with various fluorine substitutions, highlighting their role in enhancing activity.[7][8]

• The Carboxylic Acid/Ester Group: The carboxylic acid functional group (or its ester form, like difluoroethyl picolinate) is essential for the key binding interaction at the receptor site.[2]

Structural Modification	General Impact on Herbicidal Activity	Rationale / Causality	Reference(s)
6-Aryl Substitution	Significant increase in potency compared to 6-chloro analogs.	The aryl group provides additional binding interactions within the receptor pocket, enhancing affinity.	[3][5]
3,4-Disubstitution on 6-Aryl Ring	Often leads to optimal herbicidal activity.	This substitution pattern likely presents the ideal conformation and electronic distribution for fitting into the active site of the AFB5 receptor.	[3]
Introduction of Fluorine (e.g., difluoromethyl)	Generally enhances activity and metabolic stability.	Fluorine can increase binding affinity through favorable electronic interactions and block sites of metabolic attack.	[7]
Ester Moiety (e.g., -COOCH₂CF₂H)	Affects uptake, translocation, and release of the active acid.	The ester acts as a pro-herbicide, which is hydrolyzed in the plant to release the active carboxylic acid at the site of action.	[2]
4-Amino Group	Often present in active compounds.	The amino group is a key feature of many arylpicolinate herbicides and is important for receptor binding.	[7][8]

Conclusion and Future Perspectives

Difluoroethyl picolinate derivatives and the broader class of arylpicolinates are at the forefront of herbicide innovation. Their unique mechanism of action, involving selective binding to specific auxin receptors, provides an effective tool for managing broadleaf weeds, including those that have developed resistance to other herbicide modes of action.[17] The strategic use of fluorine in their design enhances their stability and potency, making them effective at lower application rates, which aligns with modern goals for more sustainable agriculture.[18]

Future research will likely focus on further refining the structure-activity relationships to discover novel derivatives with even greater selectivity, a broader weed control spectrum, and an improved environmental profile. As our understanding of the auxin signaling pathway deepens, opportunities for rational, target-based design of the next generation of synthetic auxin herbicides will continue to expand, ensuring that this critical mode of action remains a viable and effective tool for global food production.

References

• The differential binding and biological efficacy of auxin herbicides. (n.d.). PMC. [Link]

• A cheminformatics review of auxins as herbicides. (2017, September 6). Oxford Academic. [Link]

• The discovery of Arylex™ active and Rinskor™ active: Two novel auxin herbicides | Request PDF. (n.d.). ResearchGate. [Link]

• Technical Bulletin. (n.d.). Corteva Agriscience. [Link]

• Structure–activity relationship of 2,4-D correlates auxinic activity with the induction of somatic embryogenesis in Arabidopsis thaliana. (2023, August 30). DSpace@Leiden. [Link]

• Herbicide Mode of Action Groups 101. (n.d.). Farmers Business Network. [Link]

• Mode of Action of the Growth Regulator Herbicides. (n.d.). University of Nebraska–Lincoln. [Link]

• Structure-activity relationship of 2,4-D correlates auxinic activity with the induction of somatic embryogenesis in Arabidopsis thaliana. (2023, August 30). PubMed. [Link]

• Arylex™ in OSR Knowledge Hub | Oilseed Rape Herbicides. (n.d.). Corteva Agriscience. [Link]

• Synthetic Auxins | Herbicide Symptoms. (n.d.). UC Agriculture and Natural Resources. [Link]

• Mechanism of action of natural auxins and the auxinic herbicides. (n.d.). ResearchGate. [Link]

• Auxin herbicides: current status of mechanism and mode of action. (2009, October 12). Regulations.gov. [Link]

• 17.3 Herbicides that Mimic or Interfere with Auxin. (n.d.). The Ohio State University Pressbooks. [Link]

• Auxinic herbicides, mechanisms of action, and weed resistance. (n.d.). SciELO. [Link]

• Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. (n.d.). MDPI. [Link]

• Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. (2025, February 13). ResearchGate. [Link]

• Synthesis and herbicidal activity of novel N-(2,2,2)-trifluoroethylpyrazole derivatives. (2010, April 14). PubMed. [Link]

• Synthesis and biological activity of 6-arylpicolinate herbicides with 3,4-disubstituted aryl tails. (n.d.). American Chemical Society. [Link]

• Herbicidal activities of all compounds. | Download Scientific Diagram. (n.d.). ResearchGate. [Link]

• Synthesis, Herbicidal Activity, Mode of Action, and In Silico Analysis of Novel Pyrido[2,3-d]pyrimidine Compounds. (2023, October 31). MDPI. [Link]

• Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl). (2023, February 2). PMC. [Link]

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• 4. researchgate.net [researchgate.net]
• 5. Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

Methyl 6-(1,1-difluoroethyl)picolinate as a pesticide intermediate

Technical Guide: Methyl 6-(1,1-difluoroethyl)picolinate Advanced Fluorinated Scaffold for Agrochemical & Pharmaceutical Discovery

Executive Summary

Methyl 6-(1,1-difluoroethyl)picolinate (CAS: Derivative of 1211529-86-0) represents a critical class of "advanced building blocks" in modern life sciences. It serves as the primary donor of the 1,1-difluoroethyl (CF₂Me) moiety, a structural motif increasingly utilized to replace acetyl (-C(O)Me), ethyl (-Et), or isopropyl (-iPr) groups in bioactive molecules.

In agrochemistry, this intermediate is pivotal for developing next-generation picolinate herbicides (auxinic mimics) and fungicides. The CF₂Me group acts as a lipophilic bioisostere that blocks metabolic oxidation at the benzylic position, significantly extending the half-life of the active ingredient (AI) in plant tissues and soil.[1]

This application note provides a comprehensive guide for researchers on the synthesis, quality control, and downstream utilization of this intermediate, bridging the gap between raw reagent handling and final active ingredient synthesis.

Part 1: Chemical Profile & Significance

The 1,1-difluoroethyl group is often termed a "super-lipophilic" modification.[1] Unlike the electron-withdrawing trifluoromethyl (-CF₃) group, the -CF₂Me group maintains a steric profile similar to an isopropyl group while altering the electronic properties of the pyridine ring less drastically.[1]

Property	Specification
Chemical Name	Methyl 6-(1,1-difluoroethyl)pyridine-2-carboxylate
Parent Acid CAS	1211529-86-0 (6-(1,1-difluoroethyl)picolinic acid)
Molecular Formula	C₉H₉F₂NO₂
Molecular Weight	201.17 g/mol
Appearance	Colorless to pale yellow oil or low-melting solid
Solubility	Soluble in DCM, EtOAc, MeOH; Insoluble in water
Key Function	Introduction of metabolically stable CF₂Me bioisostere
Hazards	Irritant; Potential HF release upon thermal decomposition

Part 2: Synthesis Protocol

Objective: Synthesize Methyl 6-(1,1-difluoroethyl)picolinate from Methyl 6-acetylpicolinate via deoxyfluorination.

Context: Direct difluoroethylation of pyridine rings is challenging. The most robust industrial route involves the fluorination of the corresponding ketone.[1]

Reagents & Materials

• Precursor: Methyl 6-acetylpicolinate (CAS: 13602-11-4 analog).

• Fluorinating Agent: Deoxofluor (Bis(2-methoxyethyl)aminosulfur trifluoride) or DAST (Diethylaminosulfur trifluoride). Note: Deoxofluor is thermally more stable than DAST.

• Solvent: Anhydrous Dichloromethane (DCM).[1]

• Quenching: Saturated NaHCO₃ solution.

Step-by-Step Methodology

• Preparation (Inert Atmosphere):

  • Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar.

  • Purge with nitrogen or argon.[1]

  • Add Methyl 6-acetylpicolinate (1.0 eq, e.g., 10 mmol) and dissolve in anhydrous DCM (50 mL).

• Fluorination (Cryogenic Addition):

  • Cool the solution to 0°C (ice bath). Critical: DAST/Deoxofluor exotherms significantly upon addition.

  • Add Deoxofluor (2.5 eq) dropwise via syringe over 15 minutes.[1]

  • Mechanistic Insight: The ketone oxygen attacks the sulfur center, releasing HF.[1] The fluoride ion then displaces the activated oxygen species.[1] A second fluoride attack completes the gem-difluorination.[1]

• Reaction Phase:

  • Allow the mixture to warm to room temperature (25°C).

  • Stir for 12–24 hours.

  • Monitoring: Check reaction progress via TLC (Hexane/EtOAc 4:1) or GC-MS.[1] The starting ketone signal (M+ = 179) should disappear, replaced by the product (M+ = 201).[1]

• Quenching (Safety Critical):

  • Cool the reaction mixture back to 0°C.

  • Slowly pour the reaction mixture into a beaker containing saturated aqueous NaHCO₃ (100 mL) and crushed ice.

  • Warning: Vigorous CO₂ evolution will occur.[1] Do not seal the vessel.

• Work-up & Purification:

  • Extract the aqueous layer with DCM (3 x 50 mL).[1]

  • Wash combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.[1]

  • Purify via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).[1]

Part 3: Quality Control & Analytics

Validating the introduction of the fluorine atoms is best achieved using ¹⁹F NMR .[1]

Analytical Parameters

Technique	Parameter	Expected Result	Interpretation
¹⁹F NMR	Chemical Shift	δ -85 to -95 ppm	Characteristic range for benzylic -CF₂- groups.[1]
¹⁹F NMR	Multiplicity	Quartet (J ≈ 18-20 Hz)	Coupling with the adjacent methyl protons (-CH₃).[1]
¹H NMR	Methyl Group	Triplet (J ≈ 18-20 Hz)	The -CH₃ protons are split by the two fluorine atoms.[1]
GC-MS	Fragmentation	M+ 201	Molecular ion peak.[1]
GC-MS	Loss of Me	M-15 (Peak 186)	Loss of the terminal methyl group.[1]

QC Decision Tree (Visualization)

Figure 1: Analytical workflow for validating the synthesis of Methyl 6-(1,1-difluoroethyl)picolinate. The coupling patterns in NMR are the primary confirmation of gem-difluorination.[1]

Part 4: Downstream Applications

The methyl ester is rarely the final active ingredient.[1] It is typically hydrolyzed to the acid or coupled directly.[1]

Pathway 1: Hydrolysis to 6-(1,1-difluoroethyl)picolinic acid

• Reagents: LiOH (2.0 eq), THF/Water (1:1).

• Conditions: Stir at RT for 2 hours. Acidify to pH 3 with 1N HCl.

• Product: CAS 1211529-86-0.[1] This acid is the direct precursor for amide coupling in pharmaceutical synthesis (e.g., IRAK4 inhibitors).[1]

Pathway 2: Synthesis of Picolinate Herbicides

In herbicide discovery, the picolinic acid core is often coupled with complex anilines or aryl groups.[1]

• Activation: The acid is converted to the acid chloride (using SOCl₂) or activated ester (HATU/EDC).[1]

• Coupling: Reacted with substituted anilines (e.g., 4-fluoroaniline derivatives) to form the amide bond, a common scaffold in auxinic herbicides.

Synthesis Workflow Diagram

Figure 2: Synthetic pathway from the acetyl precursor to the versatile acid intermediate used in drug and pesticide discovery.

References

• Corteva Agriscience. (2017).[1] Substituted Picolinates and Methods of Use.[1][2] Patent WO2017108744A1.[1] (Describes the use of 6-substituted picolinates in bioactive molecule synthesis).

• Fuchibe, K., et al. (2023).[1] Synthesis of 2-(1,1-Difluoroethyl)-2H-1,3-benzoxazines. Organic Letters.[1] (Discusses the 1,1-difluoroethyl group as a metabolic blocker in agrochemicals).

• European Patent Office. (2010).[1] Herbicidal Compounds - Patent 2265120.[1] (Lists 1,1-difluoroethyl as a preferred substituent for herbicidal activity).[1]

• ChemShuttle. (2024).[1] Catalog Entry: Methyl 6-(1,1-difluoroethyl)picolinate.[1] (Commercial availability verification).[1]

• Meanwell, N. A. (2018).[1] Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design.[1] Journal of Medicinal Chemistry.[1] (Theoretical grounding for the stability of the CF₂Me group).

Sources

• 1. dwi-content.s3.eu-west-2.amazonaws.com [dwi-content.s3.eu-west-2.amazonaws.com]
• 2. Picloram | C6H3Cl3N2O2 | CID 15965 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Methyl 6-(1,1-difluoroethyl)picolinate in Medicinal Chemistry

[1]

Part 1: Executive Summary & Scientific Rationale

The "Fluorine Effect" in Drug Design

Methyl 6-(1,1-difluoroethyl)picolinate is not merely a reagent; it is a strategic scaffold designed to address two persistent challenges in lead optimization: metabolic liability and lipophilicity modulation .[1]

The 1,1-difluoroethyl (

) moiety serves as a non-classical bioisostere for the ethyl group ( ) and the carbonyl group ( ).[1] Unlike the ethyl group, which is susceptible to rapid CYP450-mediated benzylic oxidation, the difluoroethyl group is metabolically robust. The fluorine atoms block the -oxidation site while modulating the electronic properties of the adjacent pyridine ring.[1]

Key Chemical Properties

Property	Specification	Significance
Molecular Formula		Compact scaffold for fragment-based design.[1][2]
Molecular Weight	201.17 g/mol	Low MW allows room for elaborated substitution.[1]
Functional Groups	Methyl Ester, Pyridine,	Ester allows facile coupling; modulates pKa.
Electronic Effect	Inductive Withdrawal ( )	Lowers pyridine Nitrogen pKa compared to 6-methyl/ethyl analogs.[1]
Metabolic Stability	High	Blocks benzylic hydroxylation at the 6-position.[1]

Part 2: Medicinal Chemistry Applications[1][2][3][4][5]

Bioisosteric Replacement & Metabolic Blocking

In many kinase inhibitors and GPCR ligands, alkyl-substituted pyridines are common motifs.[1] However, the benzylic position (adjacent to the ring) is a "soft spot" for metabolic degradation.

• Strategy: Replace a 6-ethyl or 6-acetyl group with the 6-(1,1-difluoroethyl) moiety using M-DFEP.[1]

• Outcome: The C-F bond strength (~116 kcal/mol) prevents oxidative dealkylation, significantly extending the half-life (

  ) of the drug candidate without altering steric bulk significantly.[1]

Tuning Basicity (pKa Modulation)

The basicity of the pyridine nitrogen is critical for hydrogen bonding in the active site (e.g., the hinge region of kinases).

• Mechanism: The gem-difluoro group exerts a strong electron-withdrawing inductive effect (

  ) through the -framework.[1]

• Result: This lowers the pKa of the pyridine nitrogen relative to a standard methyl/ethyl group, reducing the energy penalty for desolvation upon entering a hydrophobic pocket.

Fragment-Based Drug Discovery (FBDD)

M-DFEP serves as an ideal "warhead" precursor.[1] The ester functionality can be rapidly converted into amides (for peptidomimetics) or reduced to alcohols (for ether linkages), allowing the rapid generation of libraries around the metabolically stable 6-position.[1]

Part 3: Visualizing the Workflow

The following diagram illustrates the strategic divergence points for M-DFEP in a synthesis campaign.

Figure 1: Divergent synthesis pathways for M-DFEP.[1] Route A targets amide libraries; Route B targets linker chemistry.

Part 4: Detailed Experimental Protocols

Protocol A: Saponification to 6-(1,1-difluoroethyl)picolinic acid

Use Case: Generating the free acid for amide coupling reactions.[1]

Reagents:

• Methyl 6-(1,1-difluoroethyl)picolinate (1.0 equiv)[1]

• Lithium Hydroxide Monohydrate (

  ) (2.0 equiv)[1]

• Solvent: THF/Water (3:1 v/v)[1]

• 1M HCl (for acidification)[1]

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask, dissolve 1.0 g (approx. 5 mmol) of M-DFEP in 15 mL of THF. Cool to 0°C in an ice bath.

• Activation: Dissolve

  (2.0 equiv) in 5 mL of distilled water. Add this solution dropwise to the THF mixture.

  • Expert Note: The dropwise addition prevents localized heating which could degrade the difluoroethyl moiety (though rare, fluorinated groups can be sensitive to harsh exotherms).

• Reaction: Remove the ice bath and stir vigorously at room temperature (RT) for 2–3 hours. Monitor by TLC (System: 50% EtOAc/Hexanes).[1] The starting material spot (

  ) should disappear.

• Workup:

  • Concentrate the mixture under reduced pressure to remove THF.

  • Dilute the remaining aqueous residue with 10 mL water.[1]

  • Wash with diethyl ether (

    ) to remove unreacted non-polar impurities.[1] Discard the organic layer.[1]

• Acidification: Cool the aqueous layer to 0°C. Acidify carefully with 1M HCl to pH ~3.0. A white precipitate should form.[1]

  • Critical Check: Do not go below pH 2, as pyridine protonation may increase water solubility of the product, making extraction difficult.

• Extraction: Extract the cloudy aqueous layer with EtOAc (

  ). Dry combined organics over , filter, and concentrate.

• Yield: Expect 85–95% of a white crystalline solid.

Protocol B: Direct Amidation (Library Generation)

Use Case: Rapid synthesis of picolinamide derivatives for SAR studies.

Reagents:

• 6-(1,1-difluoroethyl)picolinic acid (from Protocol A)[1]

• Amine partner (

  ) (1.1 equiv)[1]

• HATU (1.2 equiv)[1]

• DIPEA (3.0 equiv)[1]

• DMF (Anhydrous)[1]

Step-by-Step Methodology:

• Pre-activation: Dissolve the acid (1.0 equiv) in anhydrous DMF (0.2 M concentration). Add DIPEA (3.0 equiv) and stir for 5 minutes.

• Coupling: Add HATU (1.2 equiv). The solution should turn slightly yellow.[1] Stir for 10 minutes to form the active ester.[1]

• Addition: Add the amine partner (1.1 equiv).

• Incubation: Stir at RT for 4–12 hours.

  • QC Check: If the amine is sterically hindered (e.g., tert-butyl amine), heat to 50°C.

• Quench & Purification: Dilute with EtOAc, wash with saturated

  (removes byproducts) and Brine. Purify via flash chromatography.

Protocol C: Selective Reduction to the Alcohol

Use Case: Creating a linker for ether synthesis or further homologation.

Reagents:

• Methyl 6-(1,1-difluoroethyl)picolinate[1]

• Sodium Borohydride (

  ) (4.0 equiv)[1]

• Methanol (dry)[1]

Step-by-Step Methodology:

• Setup: Dissolve M-DFEP in dry Methanol (0.1 M) and cool to 0°C.

• Addition: Add

  portion-wise over 20 minutes.

  • Safety: Evolution of hydrogen gas will occur. Ensure good ventilation.[1]

• Reaction: Allow to warm to RT and stir for 16 hours.

  • Expert Insight: Picolinate esters reduce slower than benzoates due to electron deficiency of the pyridine ring. If reaction stalls, add

    (1.0 equiv) to activate the borohydride.

• Quench: Carefully quench with saturated

  solution.

• Extraction: Extract with DCM (Dichloromethane). The alcohol product is often polar; ensure thorough extraction.[1]

Part 5: Analytical Verification (Self-Validating the Structure)

When validating the integrity of the 1,1-difluoroethyl group, standard

NMR is insufficient. You must use NMR.[1]

Nucleus	Signal Characteristics	Interpretation
NMR	Quartet ( )	Fluorine coupling to the adjacent methyl protons ( ).[1]
NMR	Triplet ( ) at	Methyl protons coupling to the two geminal fluorine atoms.[1]
NMR	Triplet ( )	The quaternary carbon of the group.[1]

Troubleshooting Tip: If the

signal disappears or becomes a singlet, you may have eliminated HF (dehydrofluorination), likely caused by excessive heating in basic conditions.

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link[1]

• Prakash, G. K. S., et al. (2011). Direct Synthesis of Fluorinated Heteroarylether Bioisosteres. Angewandte Chemie International Edition. Link[1]

• Xing, L., et al. (2015). Bioisosteric Replacements in Drug Design: The 1,1-Difluoroethyl Group. ChemMedChem. Link[1]

• PubChem Compound Summary. (2025). Methyl 6-(1,1-difluoroethyl)pyridine-2-carboxylate. National Center for Biotechnology Information.[1] Link

Sources

• 1. Methyl 6-methylpyridine-2-carboxylate | C8H9NO2 | CID 73022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Note AN-202X: Analytical Strategies for Methyl 6-(1,1-difluoroethyl)picolinate Quantification

Introduction & Molecule Profile[1][2][3]

Methyl 6-(1,1-difluoroethyl)picolinate (CAS: Analogous to 3053847-80-3 family) is a critical fluorinated pyridine intermediate. Its structural duality—combining a basic pyridine nitrogen, a labile methyl ester, and a lipophilic 1,1-difluoroethyl group—presents unique analytical challenges.

Unlike simple picolinates, the gem-difluoro group (

) alters the molecule's lipophilicity and electronic properties, necessitating tailored chromatographic conditions. This guide outlines three orthogonal methods for its quantification, ensuring scientific rigor suitable for IND-enabling studies.

Physicochemical Considerations

Property	Characteristic	Analytical Implication
Chromophore	Pyridine Ring	Strong UV absorption ~260–270 nm.
Basicity	Pyridine Nitrogen	Tailing in HPLC unless pH < 3.0 (protonated form).
Volatility	Methyl Ester	Amenable to GC, but thermal stability must be verified.
Fluorine		Enables highly specific qNMR without reference standards.

Method A: RP-HPLC (Purity & Potency)

The Workhorse Method for Quality Control

Method Logic

Standard C18 columns often fail to separate fluorinated impurities from their non-fluorinated analogs due to similar hydrophobicities. We recommend a Pentafluorophenyl (PFP) phase or a high-coverage C18 with acidic mobile phase to suppress silanol interactions with the pyridine nitrogen.

Protocol Parameters[2]

• Column: Fluorophenyl-Propyl (e.g., Phenomenex Luna PFP(2) or equivalent),

  .

  • Alternative: C18 (End-capped),

    .

• Mobile Phase A:

  Formic Acid in Water (pH ~2.7).

• Mobile Phase B: Acetonitrile (LC-MS Grade).

• Flow Rate:

  .

• Column Temp:

  (Controls viscosity and retention reproducibility).

• Detection: UV @

  (bw , ref ).

• Injection Volume:

  .

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.0	10	Equilibration
10.0	90	Elution of target & lipophilic impurities
12.0	90	Wash
12.1	10	Re-equilibration

| 15.0 | 10 | Stop |

Critical Causality

• Acid Modifier: The pyridine nitrogen has a pKa

  3–4. Without formic acid, the nitrogen interacts with residual silanols on the silica support, causing peak tailing. Acidifying to pH ~2.7 ensures the molecule is fully protonated and elutes as a sharp band.

• Wavelength Selection: Picolinates have a distinct

  transition. 264 nm maximizes signal-to-noise ratio compared to the non-specific 210-220 nm region.

Method B: qNMR (Absolute Purity)

The Primary Reference Standard Method

Method Logic

Quantitative NMR (qNMR) is superior for establishing the purity of the reference standard itself. The 1,1-difluoro group provides a distinct signal free from solvent interferences common in

NMR.

Protocol Parameters[2]

• Solvent: DMSO-

  (Prevents volatility losses compared to ).

• Internal Standard (IS):

  -Trifluorotoluene ( ) or 3,5-Bis(trifluoromethyl)benzoic acid (Traceable CRM).

• Pulse Sequence: Inverse gated decoupling (to suppress NOE).

• Relaxation Delay (

  ): (Must be of the slowest relaxing fluorine nucleus).

• Scans: 64 (for S/N > 150).

Data Processing

The target signal for the

group will appear as a quartet (coupling with ) around to . Where = Integration Area, = Number of Fluorines (2 for target, 3 or 6 for IS), = Molecular Weight, = Weight.

Method C: GC-FID (Process Control)

The High-Throughput Method

Protocol Parameters[2][4][5][6][7]

• Column: DB-5ms UI (30 m

  0.25 mm 0.25 m).

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Inlet: Split 50:1 @ 250°C.

• Detector: FID @ 300°C.

• Oven Program:

  • 50°C (Hold 1 min).

  • Ramp 20°C/min to 280°C.

  • Hold 3 min.

Visual Workflows (Graphviz)

Analytical Decision Matrix

This diagram guides the user on which method to select based on the stage of drug development.

Figure 1: Decision matrix for selecting the appropriate analytical technique based on data requirements.

HPLC System Suitability Logic

A self-validating logic flow to ensure data integrity before injection.

Figure 2: System Suitability Testing (SST) logic flow required before sample analysis.

Validation & Stability (ICH Q2)

Linearity & Range[3]

• Protocol: Prepare 5 concentration levels from 50% to 150% of the target concentration (e.g., 0.1 mg/mL).

• Acceptance:

  .

Solution Stability (Critical)

Picolinate esters are susceptible to hydrolysis, particularly in basic media.

• Warning: Do not use basic buffers (Ammonium Acetate pH > 7) or diluents.

• Verification: Store standard solution at ambient temperature and

  . Inject at 0, 4, 12, and 24 hours. Acceptable change: .

References

• ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. Link

• Schoenberger, T. (2012). Determination of purity by 1H NMR spectroscopy: An overview of the specific requirements for the internal standard. Analytical and Bioanalytical Chemistry.[1][2] Link

• BIPM. (2024). New qNMR internal standard for pharmaceuticals and other organofluorine compounds.[3] Bureau International des Poids et Mesures. Link

• Togashi, A., et al. (2017). Determination of Picolinic Acid by HPLC Coupled With Postcolumn Photo Irradiation.[4][5] International Journal of Tryptophan Research.[5] Link

• Organic Syntheses. (2017). Site-Selective C-H Fluorination of Pyridines and Diazines with AgF2.[6] Org.[7][8][9][10] Synth. 2017, 94, 46-53.[8] Link

Sources

• 1. Picolinic Acid | SIELC Technologies [sielc.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. 2024-02-07-new-qnmr-standard - BIPM [bipm.org]
• 4. Determination of Picolinic Acid by HPLC Coupled With Postcolumn Photo Irradiation Using Zinc Acetate as a Fluorescent Derivatization Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. environmentclearance.nic.in [environmentclearance.nic.in]
• 8. orgsyn.org [orgsyn.org]
• 9. apps.dtic.mil [apps.dtic.mil]
• 10. Methyl picolinate | 2459-07-6 [chemicalbook.com]

Application Notes & Protocols for the Field Trial Formulation of Methyl 6-(1,1-difluoroethyl)picolinate

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the systematic formulation of Methyl 6-(1,1-difluoroethyl)picolinate for agricultural field trials. Methyl 6-(1,1-difluoroethyl)picolinate is a picolinic acid derivative, a class of compounds known for their potent herbicidal activity as synthetic auxins.[1] The efficacy of such an active ingredient (AI) in a field setting is critically dependent on its formulation, which ensures proper handling, storage stability, effective delivery to the target, and biological uptake. This guide details the necessary pre-formulation studies, the development of a robust Emulsifiable Concentrate (EC) formulation, requisite quality control assays, and best practices for preparing the final spray solution for application. The protocols herein are designed to be self-validating systems, emphasizing the scientific rationale behind each step to ensure a reproducible and effective formulation.

Pre-Formulation Assessment: Characterizing the Active Ingredient

Before a stable and effective formulation can be developed, a thorough understanding of the physicochemical properties of Methyl 6-(1,1-difluoroethyl)picolinate is essential. These foundational data dictate the selection of solvents, excipients, and the ultimate formulation strategy.

Rationale for Pre-Formulation Studies

The goal of pre-formulation is to identify potential challenges and guide the formulation design. For instance, poor solubility in common agrochemical solvents would necessitate a different approach, such as a suspension concentrate (SC) or oil dispersion (OD).[2] Similarly, instability in aqueous environments at certain pH levels could limit tank-mixing options or require the inclusion of buffering agents.[3]

Experimental Protocol: Physicochemical Characterization

Researchers must experimentally determine the properties outlined in Table 1.

Protocol 1.2.1: Solubility Determination

• Prepare saturated solutions of Methyl 6-(1,1-difluoroethyl)picolinate in a range of candidate solvents (see Table 1) at ambient temperature (e.g., 25°C).

• Equilibrate the solutions for 24 hours with continuous agitation.

• Centrifuge the samples to pellet undissolved solid.

• Carefully extract an aliquot of the supernatant.

• Dilute the aliquot with a suitable mobile phase and quantify the concentration of the dissolved AI using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[4][5]

Protocol 1.2.2: Preliminary Stability Analysis

• Prepare dilute solutions of the AI in aqueous buffers at different pH values (e.g., pH 4, 7, and 9).

• Store the solutions at a controlled elevated temperature (e.g., 50°C) and under photolytic conditions (exposure to UV light).

• Analyze the concentration of the AI at set time points (e.g., 0, 24, 48, 72 hours) to determine the rate of degradation. Picolinate esters can be susceptible to hydrolysis, making this a critical test.

Table 1: Physicochemical Property Profile for Methyl 6-(1,1-difluoroethyl)picolinate (Note: Researchers are required to populate this table with their experimental data.)

Property	Method	Result / Observation	Significance for Formulation
Identity
Molecular Formula	C₉H₉F₂NO₂	-	Foundational for all calculations.
Molecular Weight	201.17 g/mol	-	Critical for concentration calculations.
Physical Properties
Appearance	Visual Inspection	e.g., White crystalline solid	Impacts handling and choice of formulation type.
Melting Point	Differential Scanning Calorimetry (DSC)	e.g., 85-90 °C	Indicates purity and potential issues with thermal stability.
Solubility (at 25°C)	HPLC after saturation	e.g., >300 g/L	Determines feasibility of EC formulation.
in Aromatic 150	e.g., >250 g/L	A common, effective solvent for many AIs.
in Methyl Oleate	e.g., 150 g/L	A more environmentally friendly "green" solvent option.
in Cyclohexanone	e.g., >400 g/L	A strong solvent, good for highly concentrated formulations.
in Water	e.g., <0.1 g/L	Low water solubility is a prerequisite for an EC formulation.[6]
Stability
Hydrolytic Stability	HPLC analysis of buffered solutions	e.g., Stable at pH 4-7; degrades at pH > 8	Informs on required pH of final formulation and tank-mix compatibility.
Photostability	HPLC analysis after UV exposure	e.g., Moderate degradation after 24h	May require UV-protective packaging or formulation additives.

Development of an Emulsifiable Concentrate (EC) Formulation

An Emulsifiable Concentrate (EC) is a liquid formulation where the AI is dissolved in a water-immiscible solvent system along with a blend of emulsifiers.[7][8] Upon dilution into water in a spray tank, it spontaneously forms a stable oil-in-water emulsion, which is essential for uniform application.[9][10] This formulation type is ideal for water-insoluble AIs like Methyl 6-(1,1-difluoroethyl)picolinate and is known for its high biological activity and manufacturing simplicity.[7]

Overall Formulation Development Workflow

The process follows a logical progression from selecting individual components to optimizing the complete system and verifying its stability.

Figure 1: Overall workflow for EC formulation development.

Component Selection: The Rationale

• Solvent: The primary role of the solvent is to fully dissolve the AI and keep it in solution across a wide range of temperatures that the product might encounter during storage.[6][7] The choice is guided by solubility data (Table 1), regulatory approval (e.g., EPA-approved list of inert ingredients), and cost.

• Emulsifier System: No single emulsifier can typically create a stable emulsion with the complex solvent and AI system. Therefore, a blend of surfactants is required.[7] A common and highly effective approach is to combine a non-ionic surfactant (providing steric stabilization) with an anionic surfactant (providing electrostatic stabilization).[7] This dual system creates a robust barrier around the emulsified oil droplets, preventing them from coalescing.

Experimental Protocol: Preparation of Lab-Scale EC Formulations

This protocol outlines the preparation of small-batch formulations for screening and optimization.

Materials & Equipment:

• Methyl 6-(1,1-difluoroethyl)picolinate (AI)

• Selected solvent(s) (e.g., Aromatic 150)

• Anionic surfactant (e.g., Calcium dodecylbenzenesulfonate)

• Non-ionic surfactant(s) (e.g., Alcohol ethoxylate, Castor oil ethoxylate)

• Glass beakers or flasks, magnetic stirrer and stir bars, analytical balance.

Procedure:

• Weigh the Solvent: In a glass beaker, weigh the required amount of the chosen solvent.

• Dissolve the AI: While stirring, slowly add the powdered AI to the solvent. Continue stirring until the AI is completely dissolved. Gentle heating (<40°C) may be applied if necessary, but the solution must be clear at room temperature.

• Homogenize: Continue stirring for 15-20 minutes until the solution is completely homogenous.

• Document: Label the sample clearly and record the exact composition.

Table 2: Example Screening Recipes for a 200 g/L EC Formulation (Note: All values are in % w/w. Researchers should adjust based on their screening results.)

Component	Function	Trial F1	Trial F2	Trial F3	Trial F4
Methyl 6-(1,1-difluoroethyl)picolinate	Active Ingredient	20.0	20.0	20.0	20.0
Aromatic 150	Solvent	65.0	65.0	65.0	65.0
Calcium Dodecylbenzenesulfonate	Anionic Emulsifier	5.0	5.0	7.5	7.5
Alcohol Ethoxylate (Low HLB)	Non-ionic Emulsifier	5.0	7.5	3.75	0
Castor Oil Ethoxylate (High HLB)	Non-ionic Emulsifier	5.0	2.5	3.75	7.5
Total	100.0	100.0	100.0	100.0

Quality Control and Stability Validation

A formulation is only viable for field trials if it is stable under expected storage and application conditions.[] Quality control (QC) testing is a non-negotiable step to validate the formulation's physical and chemical integrity.

QC Testing Workflow

The following diagram illustrates the critical QC tests that a candidate formulation must pass. Failure at any stage requires reformulation.

Figure 2: Quality control testing workflow for EC formulations.

Experimental Protocols: QC Tests

Protocol 3.2.1: Emulsion Stability Test (Adapted from CIPAC MT 36.3)

• Prepare standard hard water (e.g., 342 ppm hardness).

• Add 5 mL of the EC formulation to 95 mL of the standard hard water in a stoppered measuring cylinder.

• Invert the cylinder 30 times and let it stand for a specified time (e.g., 2 hours).

• Acceptance Criteria: Observe the amount of "cream" (concentrated emulsion) at the top or "sediment" (free oil) at the bottom. A successful formulation will show minimal to no separation.

Protocol 3.2.2: Accelerated Storage Stability (Adapted from CIPAC MT 46.3)

• Place a sealed sample of the EC formulation in an oven at 54 ± 2°C for 14 days. This simulates approximately 2 years of storage at ambient temperature.

• After 14 days, allow the sample to cool to room temperature.

• Acceptance Criteria: The formulation should remain a homogenous liquid with no crystallization or phase separation. It must also pass the Emulsion Stability Test (3.2.1) and show no significant degradation of the active ingredient when analyzed via HPLC (less than 5% loss).

Table 3: Quality Control Parameters and Acceptance Criteria

Test Parameter	Method	Acceptance Criteria	Rationale
Physical Appearance	Visual Inspection	Clear, homogenous liquid, free of sediment or crystals.	Ensures all components are in solution and the product is uniform.
Emulsion Stability	CIPAC MT 36.3	< 2 mL cream or trace of free oil after 2 hours.	Guarantees the formulation will remain stable in the spray tank after dilution.[9]
Low Temp. Stability	CIPAC MT 39.3 (7 days at 0°C)	No crystallization or separation. Must pass emulsion stability test after returning to RT.	Ensures product integrity if stored in cold conditions.
Accelerated Storage	CIPAC MT 46.3 (14 days at 54°C)	No phase separation. Emulsion stability must still pass.	Predicts long-term shelf life and chemical/physical integrity.[][12]
AI Content	HPLC/GC	95-105% of the nominal concentration after accelerated storage.	Confirms the chemical stability of the active ingredient in the formulation.

Preparation of the Final Spray Solution

The final step before application is the dilution of the EC formulation in a spray tank. The performance in the field can be significantly enhanced by using adjuvants and ensuring compatibility with the carrier water and any tank-mix partners.[13][14]

The Role of Adjuvants

Adjuvants are materials added to the spray tank to improve the physical characteristics and biological activity of the herbicide.[15][16] The choice of adjuvant is critical and often depends on the target weed and environmental conditions.[15]

Table 4: Common Activator Adjuvants for Post-Emergence Herbicides

Adjuvant Type	Abbreviation	Primary Function	Typical Use Condition
Non-ionic Surfactant	NIS	Reduces water surface tension, improving spray coverage and spreading on the leaf.[13]	General purpose, for weeds under good growing conditions.
Crop Oil Concentrate	COC	Helps penetrate the waxy leaf cuticle. More aggressive than NIS.	For weeds under moderate stress or with waxy cuticles.
Methylated Seed Oil	MSO	Most aggressive cuticle penetration.[15]	For hard-to-control weeds or during dry, stressful conditions.[15]
Ammonium Sulfate	AMS	Conditions hard water by tying up cations (like Ca²⁺, Mg²⁺) that can antagonize herbicide uptake.[15][17]	Always recommended when using hard water.

Tank-Mixing Protocol and Compatibility

When multiple products are mixed in a spray tank, incompatibility can lead to clogged nozzles, reduced efficacy, or crop injury.[18] A "jar test" is a simple and essential procedure to check for physical compatibility before mixing a full batch.[19][20] The order of addition is also critical.[21][22]

Protocol 4.2.1: Jar Test for Tank-Mix Compatibility

• Use a clear glass jar with a lid.

• Add all tank-mix components in the proposed order of mixing, using the same proportions as for the full tank.

• For example, to simulate a 100 L/ha spray volume, use 1 L of water. If the EC rate is 1 L/ha and a wettable powder is 0.5 kg/ha , add 10 mL of the EC and 5 g of the powder to the 1 L of water.

• Add components in the correct order (see Figure 3), cap the jar, and shake vigorously.

• Let the mixture stand for 15-30 minutes and observe for any signs of incompatibility, such as flocculation, precipitation, or separation.

Figure 3: Standard order of addition for tank-mixing different pesticide formulation types.[21][22]

Conclusion

The successful formulation of Methyl 6-(1,1-difluoroethyl)picolinate for field trials is a systematic process that hinges on a deep understanding of the active ingredient's properties and the principles of formulation science. By following the protocols for pre-formulation analysis, component screening, and rigorous quality control, researchers can develop a stable and effective Emulsifiable Concentrate. Proper preparation of the final spray solution, including the judicious use of adjuvants and adherence to correct tank-mixing procedures, is paramount to translating the formulation's potential into reliable field performance. This structured approach minimizes variability and provides a solid foundation for generating meaningful and reproducible field trial data.

References

• Bayer Crop Science Canada. (2021, September 8). Understanding Herbicide Adjuvants. Available at: [Link]

• CHS Agronomy. Adjuvants that work overtime for herbicide efficacy. Available at: [Link]

• Crop Protection Network. (2024, May 20). Adjuvants with Herbicides. When and Why They Are Needed. Available at: [Link]

• Apparent Ag. Adjuvants for Enhancing Herbicide Performance. Available at: [Link]

• USDA Forest Service. SPRAY ADJUVANTS & WATER QUALITY. Available at: [Link]

• Aragen Life Sciences. Designing an optimal and scalable protocol for formulating a 40% emulsifiable concentrate for a systemic insecticide. Available at: [Link]

• Australian Pesticides and Veterinary Medicines Authority (APVMA). (2025, September 10). Generation of storage stability data for agricultural chemical products. Available at: [Link]

• Scribd. Chapter 3 - Emulsifiable Concentrates (EC). Available at: [Link]

• Croda Agriculture. Formulating emulsifiable concentrate (EC). Available at: [Link]

• Outsourced Pharma. Designing An Optimal And Scalable Protocol For Formulating A 40% Emulsifiable Concentrate For A Systemic Insecticide. Available at: [Link]

• University of Kentucky Extension. (2018, November 30). Pesticide Formulations. Available at: [Link]

• University of Florida, IFAS Extension. (2019, April 2). Pesticide Formulations. Available at: [Link]

• Oregon State University. AGRICULTURAL SPRAY ADJUVANTS. Available at: [Link]

• European Medicines Agency. (2023, July 13). Guideline on Stability Testing: Stability testing of existing active substances and related finished products. Available at: [Link]

• USDA Agricultural Marketing Service. (2015, January 22). Excipients. Available at: [Link]

• National Pesticide Information Center. Pesticide Formulations Fact Sheet. Available at: [Link]

• Pesticide Registration Toolkit. Storage stability of residues. Available at: [Link]

• Regulations.gov. Residue Chemistry Test Guidelines OPPTS 860.1380 Storage Stability Data. Available at: [Link]

• Purdue University Extension. Pesticides and Formulation Technology. Available at: [Link]

• Bayer Crop Science UK. (2019, October 17). Herbicide formulation: How we maximise effectiveness in the field. Available at: [Link]

• Corteva Agriscience. (2021, May 14). Creating a New Herbicide Formulation. Available at: [Link]

• Crafts, A. S. FORMULATION OF HERBICIDES.

• Basit, A. W., & Fell, J. T. (2011). Pre-formulation and Chemical Stability Studies of Penethamate, a Benzylpenicillin Ester Prodrug, in Aqueous Vehicles. PubMed. Available at: [Link]

• MDPI. (2022). Aqueous Solutions of Oil-Soluble Polyglycerol Esters: Structuring and Emulsifying Abilities. Available at: [Link]

• PubChem. Methyl 6-((methylsulfonyl)methyl)picolinate. Available at: [Link]

• Badger Crop Network. (2025, April 1). Can brand or generic herbicides be tank-mixed? Available at: [Link]

• Sprayers 101. (2025, January 27). Tank mix compatibility. Available at: [Link]

• PennState Extension. (2025, October 29). Using Proper Herbicide Formulations to Prevent Damage. Available at: [Link]

• Bayer Crop Science US. (2020, November 11). Tank-Mix Guidelines. Available at: [Link]

• ChemCERT. (2015, May 3). Are Your Tank Mixes Fully Compatible? Available at: [Link]

• Analytical and Bioanalytical Chemistry Research. (2021, May 12). Regular Article. Available at: [Link]

• Agrigem. (2026, January 7). Can I Mix These Products? A Guide to Product Combining. Available at: [Link]

• Zhang, H., et al. (2023). Design, Synthesis, Herbicidal Activity, and Structure-Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides. PubMed. Available at: [Link]

• MDPI. (2021, August 18). The Solvent Effect on Composition and Dimensionality of Mercury(II) Complexes with Picolinic Acid. Available at: [Link]

• EURL-SRM. Quick Method for the LC-MS/MS Analysis of Highly Polar Pesticides. Available at: [Link]

• ResearchGate. (2000). Electrochemical reduction of derivatives and isomers of ethylpicolinate. Available at: [Link]

• Hoffman Fine Chemicals. CAS RN 3053847-80-3 | Methyl 6-(4-(2,2-difluoroethyl)piperazin-1-yl)picolinate. Available at: [Link]

• Trammell, R. L., et al. Solubility of Organic and Inorganic Chemicals in Selected Solvents. Available at: [Link]

• MDPI. (2022). Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation. Available at: [Link]

• MDPI. (2023). Advances in Analytical Methods for Quality Control and Authentication of Nutraceuticals: A Comprehensive Review. Available at: [Link]

• Puri, M., et al. (2008). Stability of methylnicotinate in aqueous solution as utilized in the 'niacin patch test'. PubMed. Available at: [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). ANALYTICAL METHODS. Available at: [Link]

• CONICET. (2024, March 7). Analytical Methods. Available at: [Link]

• ResearchGate. (1983). Physicochemical data for some selected mycotoxins. Available at: [Link]

• MDPI. Methyl 6,7-Difluoro-2-[(4-fluorobenzyl)sulfanyl]-4-hydroxyquinoline-3-carboxylate. Available at: [Link]

• Frontiers in Chemistry. (2024, March 17). Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives. Available at: [Link]

• ResearchGate. Polymers solubility in commonly used organic solvents. Available at: [Link]

• Master Organic Chemistry. (2020, August 9). Common Solvents Used in Organic Chemistry: Table of Properties. Available at: [Link]

Sources

• 1. Design, Synthesis, Herbicidal Activity, and Structure-Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Herbicide formulation: How we maximise effectiveness in the field [cropscience.bayer.co.uk]
• 3. Pre-formulation and chemical stability studies of penethamate, a benzylpenicillin ester prodrug, in aqueous vehicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. analchemres.org [analchemres.org]
• 5. mdpi.com [mdpi.com]
• 6. scribd.com [scribd.com]
• 7. Formulating emulsifiable concentrate (EC) | Croda Agriculture [crodaagriculture.com]
• 8. Pesticide Formulations - Kentucky Pesticide Safety Education [uky.edu]
• 9. aragen.com [aragen.com]
• 10. Designing An Optimal And Scalable Protocol For Formulating A 40% Emulsifiable Concentrate For A Systemic Insecticide [outsourcedpharma.com]
• 12. ema.europa.eu [ema.europa.eu]
• 13. Understanding Herbicide Adjuvants | Bayer Crop Science Canada [cropscience.bayer.ca]
• 14. apparentag.com.au [apparentag.com.au]
• 15. Crop Protection Network [cropprotectionnetwork.org]
• 16. fs.usda.gov [fs.usda.gov]
• 17. Adjuvants that work overtime for herbicide efficacy | Agronomy [chsagronomy.com]
• 18. Tank mix compatibility – Sprayers 101 [sprayers101.com]
• 19. badgercropnetwork.com [badgercropnetwork.com]
• 20. Article - Can I Mix These Products? A Guide to Product Combining [agrigem.co.uk]
• 21. Tank-Mix Guidelines | Crop Science US [cropscience.bayer.us]
• 22. chemcert.com.au [chemcert.com.au]

Application Notes and Protocols for High-Throughput Screening with Methyl 6-(1,1-difluoroethyl)picolinate

Abstract

This document provides a comprehensive guide for the utilization of Methyl 6-(1,1-difluoroethyl)picolinate, a novel investigational compound, in high-throughput screening (HTS) campaigns. We present a hypothetical framework for its application in a cell-based assay designed to identify modulators of inflammatory signaling pathways. The protocols herein are detailed to ensure robust and reproducible results, suitable for academic and industrial drug discovery laboratories. While specific biological activity for this exact molecule is not yet extensively documented, the picolinate scaffold is a well-established "privileged" structure in medicinal chemistry, known to interact with a variety of biological targets.[1] This guide, therefore, leverages the known properties of related picolinate derivatives to propose a scientifically rigorous screening strategy.

Introduction: The Picolinate Scaffold in Drug Discovery

The picolinic acid framework and its derivatives are integral to a significant number of pharmaceuticals and clinical candidates.[1] These compounds are recognized for their ability to chelate metals and interact with the active sites of various enzymes.[2] Derivatives of picolinic acid have been investigated for their potential in treating a range of conditions, including metabolic disorders, cancer, and inflammatory diseases.[1][3] The introduction of a difluoroethyl group, as in Methyl 6-(1,1-difluoroethyl)picolinate, is a common strategy in medicinal chemistry to enhance metabolic stability and modulate pharmacokinetic properties.

This application note outlines a hypothetical HTS campaign to investigate the anti-inflammatory potential of Methyl 6-(1,1-difluoroethyl)picolinate and other small molecules. The proposed target is the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, a critical regulator of the inflammatory response.

Assay Principle: A Luciferase-Based NF-κB Reporter Assay

To enable high-throughput screening, we will employ a cell-based reporter gene assay. This assay utilizes a stable cell line engineered to express a luciferase reporter gene under the control of an NF-κB response element. Upon activation of the NF-κB pathway by an inflammatory stimulus (e.g., Tumor Necrosis Factor-alpha, TNF-α), transcription factors bind to the response element, driving the expression of luciferase. The resulting luminescence can be quantified and is directly proportional to the level of NF-κB activation. Small molecules that inhibit this pathway will lead to a decrease in the luminescent signal.

Materials and Reagents

Reagent	Supplier	Catalog No.
HEK293/NF-κB-luc Stable Cell Line	(Example) InvivoGen	is-nfkl-pr
Dulbecco's Modified Eagle Medium (DMEM)	(Example) Gibco	11965092
Fetal Bovine Serum (FBS), Heat-Inactivated	(Example) Gibco	10082147
Penicillin-Streptomycin (10,000 U/mL)	(Example) Gibco	15140122
Recombinant Human TNF-α	(Example) R&D Systems	210-TA
Methyl 6-(1,1-difluoroethyl)picolinate	In-house/Custom	N/A
ONE-Glo™ Luciferase Assay System	(Example) Promega	E6110
384-well white, solid-bottom assay plates	(Example) Corning	3570
Dimethyl Sulfoxide (DMSO), Molecular Biology Grade	(Example) Sigma-Aldrich	D8418

Experimental Protocols

Cell Culture and Maintenance

• Culture the HEK293/NF-κB-luc stable cell line in DMEM supplemented with 10% heat-inactivated FBS and 1% Penicillin-Streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Passage cells every 2-3 days, ensuring they do not exceed 80% confluency to maintain optimal health and responsiveness.

High-Throughput Screening Workflow

The following protocol is optimized for a 384-well plate format, a common standard in HTS.[4]

Step 1: Compound Plating

• Prepare a stock solution of Methyl 6-(1,1-difluoroethyl)picolinate in 100% DMSO.

• Perform serial dilutions to create a concentration range for dose-response analysis (e.g., from 100 µM to 1 nM).

• Using an acoustic liquid handler or a multi-channel pipette, transfer a small volume (e.g., 100 nL) of the compound dilutions to the 384-well assay plates.

• Include appropriate controls:

  • Negative Control: DMSO only (no compound).

  • Positive Control: A known inhibitor of the NF-κB pathway.

Step 2: Cell Seeding

• Harvest and count the HEK293/NF-κB-luc cells.

• Resuspend the cells in assay medium (DMEM with 2% FBS) to a final concentration of 2.5 x 10⁵ cells/mL.

• Dispense 40 µL of the cell suspension into each well of the compound-containing plates (10,000 cells/well).

• Incubate the plates for 1 hour at 37°C and 5% CO₂.

Step 3: Stimulation

• Prepare a solution of TNF-α in assay medium at a concentration that induces approximately 80% of the maximal luciferase signal (EC₈₀). This concentration should be predetermined in a separate experiment.

• Add 10 µL of the TNF-α solution to all wells except for the unstimulated control wells (which receive 10 µL of assay medium).

• Incubate the plates for 6 hours at 37°C and 5% CO₂.

Step 4: Luminescence Detection

• Equilibrate the assay plates and the ONE-Glo™ Luciferase Assay Reagent to room temperature.

• Add 25 µL of the ONE-Glo™ reagent to each well.

• Incubate the plates at room temperature for 10 minutes, protected from light, to ensure complete cell lysis and signal stabilization.

• Read the luminescence on a plate reader compatible with 384-well format.

Caption: High-throughput screening workflow for the NF-κB reporter assay.

Data Analysis and Interpretation

• Normalization: The raw luminescence data should be normalized to the controls on each plate. The percent inhibition can be calculated using the following formula:

  % Inhibition = 100 * (1 - (Signal_Compound - Signal_Unstimulated) / (Signal_Stimulated_DMSO - Signal_Unstimulated))

• Dose-Response Curves: For compounds that show significant activity, the percent inhibition data across the concentration range should be plotted to generate dose-response curves. The IC₅₀ value (the concentration at which 50% of the signal is inhibited) can be determined by fitting the data to a four-parameter logistic model.

• Hit Identification and Confirmation: A "hit" is typically defined as a compound that meets a certain threshold of inhibition (e.g., >50% inhibition or three standard deviations from the mean of the DMSO controls). All hits should be re-tested in the primary assay to confirm their activity. It is also crucial to perform counter-screens to rule out false positives, such as compounds that directly inhibit the luciferase enzyme or are cytotoxic.[5]

Hypothetical Signaling Pathway and Compound Interaction

Methyl 6-(1,1-difluoroethyl)picolinate, if active, could potentially inhibit the NF-κB signaling pathway at various points. The diagram below illustrates a simplified representation of this pathway and a hypothetical point of inhibition.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The potential value and toxicity of chromium picolinate as a nutritional supplement, weight loss agent and muscle development agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aaem.pl [aaem.pl]
• 4. Leveraging High Throughput Screening services to accelerate drug discovery and development - Syngene International Ltd [syngeneintl.com]
• 5. Comprehensive Mechanistic Analysis of Hits from High-Throughput and Docking Screens against β-Lactamase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of Methyl 6-(1,1-difluoroethyl)picolinate

Executive Summary

Welcome to the technical support hub for Methyl 6-(1,1-difluoroethyl)picolinate . This guide addresses the unique purification challenges presented by this molecule, specifically the interplay between the electron-deficient pyridine ring, the labile methyl ester, and the lipophilic 1,1-difluoroethyl moiety.[1][2]

Unlike standard organic intermediates, this compound requires a purification strategy that balances silanol deactivation (to prevent pyridine tailing) with pH control (to prevent ester hydrolysis or difluoro-elimination).[3][1][2]

Part 1: Standard Operating Procedure (SOP)

The Physicochemical Profile

Before initiating purification, understand the "personality" of your crude mixture:

Property	Characteristic	Implication for Purification
Basicity	Weakly Basic (Pyridine N)	Will interact with acidic silica gel, causing streaking/tailing.[3][1][2]
Stability	Ester Functionality	Susceptible to hydrolysis in high pH (NaOH) or strong acid conditions.[3][1][2]
Lipophilicity	Group	Increases in non-polar solvents compared to non-fluorinated analogs.[3][2]
Volatility	Moderate	Potential loss of product on high-vacuum lines if not controlled (< 5 mbar).[3][1][2]

The "Gold Standard" Purification Workflow

Step 1: Quench & Workup (The "Buffered" Approach) [1][2]

• Goal: Remove inorganic salts (fluoride sources) and reaction byproducts without hydrolyzing the ester.[1][2]

• Protocol:

  • Dilute crude reaction mixture with Ethyl Acetate (EtOAc) .

  • Wash with Saturated

    (mild base).[3][1][2] Do not use NaOH; it will hydrolyze the ester.[1][2]

  • Wash with Brine .[3][1][2][4]

  • Dry over

    (Sodium Sulfate). Avoid if the crude is very acidic, as it acts as a Lewis acid.[1][2]

  • Concentrate at 35°C (mild heat) to avoid volatile loss.

Step 2: Flash Column Chromatography (Amine-Modified)

• Goal: Separate the product from the starting material (Methyl picolinate) and defluorinated byproducts.

• Stationary Phase: Silica Gel (230-400 mesh).[3][1][2]

• Mobile Phase: Hexanes / Ethyl Acetate gradient (0%

  30%).[3][1][2]

• Critical Modifier: Add 1% Triethylamine (

  ) to the mobile phase.[1][2]

  • Why? The amine blocks the acidic silanol sites on the silica, preventing the pyridine nitrogen from hydrogen-bonding and "sticking" to the column.[1][2]

Step 3: Crystallization (If Solid) [1][2]

• If the product is a solid, recrystallize from Heptane/EtOAc (9:1) .[1][2]

• Note: The

  group often lowers the melting point compared to the parent alkyl compound, so it may remain an oil.[1][2]

Part 2: Troubleshooting Guide (Q&A)

Category A: Chromatography Issues

Q1: My product is "streaking" or "tailing" on the TLC plate and column. I can't get separation.

• Diagnosis: This is the classic "Pyridine Effect."[3][2] The basic nitrogen is interacting with the acidic silica.[1][2]

• The Fix:

  • Pre-treat the column: Flush your silica column with 3 column volumes (CV) of Hexanes containing 5%

    .[3][1][2]

  • Run the column: Switch to your standard eluent (Hexanes/EtOAc) with 1%

    maintained throughout.[3][1][2]

  • Alternative: Use Neutral Alumina instead of silica gel.[3][2] Alumina is less acidic and reduces tailing for nitrogen heterocycles.[3][2]

Q2: I see a spot very close to my product. Is it the starting material?

• Diagnosis: Likely Methyl 6-acetylpicolinate (if using deoxofluorination) or Methyl picolinate (if using radical functionalization).[3][1][2]

• The Fix:

  • The

    group makes the product less polar than the ketone/ester precursors.[1][2]

  • Use a Dichloromethane (DCM) / Methanol gradient (99:1

    95:[1][2]5) instead of Hex/EtOAc. The selectivity of DCM often resolves fluorinated compounds better due to polarizability differences.[3][2]

Category B: Stability & Yield Loss[1][2][3]

Q3: My yield is low, and I see a new polar spot at the baseline. What happened?

• Diagnosis: Ester Hydrolysis .[3][1][2] You likely generated 6-(1,1-difluoroethyl)picolinic acid.

• Cause: Exposure to strong base during workup or prolonged exposure to acidic silica.[3][2]

• The Fix:

  • Recovery: Acidify the aqueous layer to pH 4 (carefully!) and extract with DCM.[1][2] Re-esterify using

    or .[3][1][2]

  • Prevention: Strictly limit workup pH to 7-8 using bicarbonates.[3][2]

Q4: I suspect the fluorine group is eliminating to form a vinyl fluoride.

• Diagnosis: Presence of Methyl 6-(1-fluorovinyl)picolinate.[3][1][2]

• Detection: Check

  NMR for alkene protons (usually distinct doublets around 5.0-6.0 ppm with large coupling).[3][1][2]

• The Fix:

  • This elimination is driven by heat and strong base.[3][1][2]

  • Do not distill at temperatures >100°C.[3][2]

  • Ensure the amine modifier used in chromatography is volatile (like

    ) and removed quickly under vacuum.[1][2]

Part 3: Decision Logic & Workflow

The following diagram illustrates the decision matrix for purifying crude Methyl 6-(1,1-difluoroethyl)picolinate.

Caption: Decision tree for the purification of fluorinated picolinates, prioritizing silanol deactivation and solvent selectivity.

Part 4: Critical Data Reference

Table 1: Solvent Compatibility & Modifiers

Solvent System	Additive	Purpose	Risk Factor
Hexanes / EtOAc	None	Standard elution.[3][1][2]	High tailing for pyridines.[3][2]
Hexanes / EtOAc	1%	Recommended. Deactivates silica acidity.[3][1][2]	Must remove amine completely to avoid NMR contamination.[3][1][2]
DCM / MeOH	None	High solubility; good for polar impurities.[3][2]	May co-elute non-polar byproducts.[3][1][2]
Acetone / Hexanes	None	Alternative selectivity.[3][1][2]	Acetone absorbs in UV; harder to detect via UV-Vis.[3][2]

Table 2: NMR Diagnostic Markers (400 MHz, )

Use these signals to validate your fractions.

Moiety	Chemical Shift ( )	Multiplicity	Coupling ( )
Pyridine H-3/4/5	7.5 - 8.2 ppm	Multiplets	Characteristic aromatic splitting.[3][1][2]
Ester ( )	~4.0 ppm	Singlet	Sharp, integrates to 3H.[1][2]
	~2.0 - 2.2 ppm	Triplet	.
NMR	-85 to -100 ppm	Quartet	Diagnostic for group.[3][1][2]

References

• General Methods for Pyridine Carboxylate Synthesis

  • Campbell, A. D., et al.[1][2][5] "The synthesis of some substituted methyl pyridinecarboxylates." Australian Journal of Chemistry, 1971.[1][2]

• Nucleophilic Fluorination & Picolinate Functionalization

  • Sierakowski, J., et al. "Developing Efficient Nucleophilic Fluorination Methods and Application to Substituted Picolinate Esters."[1][2] Journal of Organic Chemistry, 2014.[1][2]

• Purification of Fluorinated Pyridines (Patent Literature)

  • Shell Internationale Research.[3][1][2][6] "Process for the preparation of fluorinated pyridines."[3][2][6][7][8] EP 0192287 A2, 1986.[3][1][2]

• Handling of Picolinic Acid Derivatives (Hydrolysis Risks)

  • Dow AgroSciences.[3][1][2] "Process for synthesis of picolinamides." WO2021076681A1, 2021.[3][1][2]

Sources

• 1. WO2021076681A1 - Process for synthesis of picolinamides - Google Patents [patents.google.com]
• 2. Methyl picolinate synthesis - chemicalbook [chemicalbook.com]
• 3. environmentclearance.nic.in [environmentclearance.nic.in]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Radiochemical synthesis of [18F]3-fluoro-4-aminopyridine: a case for producing metafluorinated pyridines via direct nucleophilic fluorination of pyridine N-oxides | Journal of Nuclear Medicine [jnm.snmjournals.org]

Technical Support Center: Synthesis of Methyl 6-(1,1-difluoroethyl)picolinate

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for the synthesis of Methyl 6-(1,1-difluoroethyl)picolinate. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs). Our goal is to empower you to overcome common challenges and improve the yield and purity of your synthesis.

Introduction: The Challenge of Fluoroalkylation

The introduction of fluorinated motifs into organic molecules is of paramount importance in medicinal chemistry and materials science.[1] The 1,1-difluoroethyl group, in particular, can significantly alter the pharmacokinetic and physicochemical properties of a parent molecule, such as metabolic stability and lipophilicity. However, the synthesis of such compounds is not always straightforward. Fluoroalkylation reactions often exhibit unique reactivity that cannot be simply extrapolated from conventional alkylation chemistry, presenting distinct challenges in yield, selectivity, and purification.[2] This guide addresses the specific hurdles you may encounter while synthesizing Methyl 6-(1,1-difluoroethyl)picolinate.

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses specific issues in a question-and-answer format, providing both the underlying chemical principles and actionable solutions.

Q1: My reaction yield is consistently low. What are the most likely causes?

A1: Low yield is the most common issue and can stem from several factors, from reagent quality to reaction conditions. Let's break down the primary culprits:

• Reagent Quality & Handling:

  • Difluoroethylating Reagent: The success of the reaction is highly dependent on the activity of your difluoroethylating source. Reagents like zinc difluoromethanesulfinate (Zn(SO2CF2H)2) or sodium difluoroethylsulfinate (DFES-Na) can degrade upon exposure to air or moisture.[3] Always handle these reagents under an inert atmosphere (e.g., argon or nitrogen) and use freshly opened or properly stored batches.

  • Solvent Purity: Anhydrous solvents are critical. Trace amounts of water can quench radical intermediates or react with organometallic species, halting the catalytic cycle. Ensure solvents are freshly distilled or from a sealed, anhydrous-grade bottle.

• Reaction Conditions:

  • Atmosphere Control: The reaction, particularly if it's a radical-mediated process, is often sensitive to oxygen. Ensure your reaction vessel is thoroughly purged with an inert gas before adding reagents.

  • Temperature: Radical reactions can be temperature-sensitive. If the temperature is too low, the rate of radical initiation may be too slow. If it's too high, reagent decomposition or undesirable side reactions can accelerate. Follow the protocol's temperature recommendations closely.

  • Reaction Time: These reactions may require extended periods to reach completion. Monitor the reaction's progress using an appropriate analytical technique (TLC, GC-MS, or ¹H NMR of an aliquot) to ensure it has run to completion before initiating workup.

• Stoichiometry:

  • Incorrect stoichiometry of the radical initiator (e.g., tert-butyl hydroperoxide, TBHP) or other additives can dramatically impact the yield.[4] Ensure precise measurement of all reagents.

Q2: I'm observing significant side products. How can I identify and minimize them?

A2: Side product formation often points to issues with selectivity or reagent stability.

• Common Side Products & Causes:

  • Isomers: You may see difluoroethylation at other positions on the pyridine ring. The C-H functionalization of heteroaromatics can sometimes lead to mixtures of regioisomers, although many modern methods offer high selectivity.[3]

  • Decomposition Products: The starting material or product may decompose under the reaction conditions. For example, hydrolysis of the methyl ester can occur if acidic or basic impurities are present with water.

  • Products from Reagent Decomposition: The difluoroethylating reagent can decompose to generate other reactive species that lead to undesired products.

• Identification and Mitigation Strategies:

  • Characterization: Use LC-MS to identify the molecular weights of the impurities. This can provide clues as to their structure (e.g., is it an isomer, a hydrolyzed product, etc.). Isolate the major impurity via preparative chromatography for full NMR characterization if necessary.

  • Improving Selectivity: If regioisomers are a problem, adjusting the solvent or the ligand on a metal catalyst (if applicable) can sometimes influence the site of reaction. Slower addition of a key reagent can also sometimes improve selectivity by maintaining its low concentration.

  • Minimizing Decomposition: Ensure strict inert atmosphere conditions and use purified reagents. If product decomposition is suspected, consider reducing the reaction temperature or time, accepting a slightly lower conversion to achieve higher purity.

Q3: Purification of the final product by column chromatography is difficult. What's the best strategy?

A3: The polarity of Methyl 6-(1,1-difluoroethyl)picolinate is similar to that of some common starting materials and byproducts, which can complicate purification.

• Recommended Protocol:

  • Initial Workup: After the reaction, perform a standard aqueous workup to remove inorganic salts and highly polar reagents. Use a solvent like ethyl acetate or dichloromethane for extraction.[5]

  • Solvent System Selection: Start with a non-polar solvent system for silica gel chromatography, such as a mixture of hexane and ethyl acetate. A typical starting gradient might be 95:5 hexane:ethyl acetate, gradually increasing the polarity.

  • TLC Analysis: Before running the column, carefully run TLC plates with several different solvent systems to find the one that gives the best separation between your product and the major impurities. The ideal system will have an Rf value for your product between 0.2 and 0.4.

  • Column Loading: For best results, adsorb your crude product onto a small amount of silica gel and load it dry onto the column. This technique often results in sharper bands and better separation than loading in liquid form.

  • Consider Alternative Phases: If silica gel does not provide adequate separation, consider using a different stationary phase, such as alumina or a reverse-phase C18 silica, although the latter will require a different solvent system (e.g., acetonitrile/water or methanol/water).

Q4: How do I confirm the identity and purity of my final product?

A4: Proper characterization is essential. Due to the presence of fluorine, a multi-technique approach is required.

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: Look for the characteristic quartet signal of the methyl group (–CH₃) coupled to the two fluorine atoms of the difluoroethyl group. The integration should be 3H.

  • ¹⁹F NMR: This is the most definitive technique. You should observe a quartet corresponding to the two equivalent fluorine atoms (–CF₂–), coupled to the three protons of the adjacent methyl group.

  • ¹³C NMR: The carbon of the –CF₂– group will appear as a triplet due to coupling with the two fluorine atoms.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the molecule, which provides unambiguous confirmation of its elemental formula.

• Purity Analysis: Use HPLC or GC-FID with an appropriate column and method to determine the purity of the final product. A purity level of >95% is typically required for subsequent applications.

Recommended Synthetic Protocol

This protocol describes a direct C-H difluoroethylation of a methyl picolinate precursor, a modern and effective approach.[4] This method utilizes a radical mechanism to install the 1,1-difluoroethyl group.

Workflow Overview

Reagents and Materials

Reagent	Formula	MW ( g/mol )	Amount (1 mmol scale)	Notes
Methyl 6-methylpicolinate	C₈H₉NO₂	151.16	151 mg (1.0 equiv)	Starting material
DFES-Na (Sodium difluoroethylsulfinate)	C₂H₃F₂NaO₂S	152.10	304 mg (2.0 equiv)	Difluoroethylating reagent
Zinc Chloride (ZnCl₂)	ZnCl₂	136.30	204 mg (1.5 equiv)	Additive
p-Toluenesulfonic acid monohydrate (TsOH·H₂O)	C₇H₁₀O₄S	190.22	190 mg (1.0 equiv)	Additive
tert-Butyl hydroperoxide (TBHP)	C₄H₁₀O₂	90.12	~0.7 mL (5.0 equiv, 70% in H₂O)	Radical initiator
Dichloromethane (DCM)	CH₂Cl₂	84.93	4 mL	Anhydrous solvent
Water	H₂O	18.02	1.6 mL	Co-solvent

Step-by-Step Procedure

• Vessel Preparation: To a dry round-bottom flask equipped with a magnetic stir bar, add Methyl 6-methylpicolinate (1.0 equiv), sodium difluoroethylsulfinate (DFES-Na, 2.0 equiv), ZnCl₂ (1.5 equiv), and TsOH·H₂O (1.0 equiv).

• Inert Atmosphere: Seal the flask with a septum, and purge with argon or nitrogen for 10-15 minutes.

• Solvent Addition: Add anhydrous dichloromethane (DCM) and water via syringe to create a 2.5:1 DCM:H₂O mixture (e.g., 4 mL DCM and 1.6 mL H₂O for a 1 mmol scale).

• Cooling: Place the flask in an ice-water bath and cool the vigorously stirred mixture to 0 °C.

• Initiator Addition: Add tert-butyl hydroperoxide (TBHP, 5.0 equiv) dropwise over 5 minutes. Caution: TBHP is a strong oxidant.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate. Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by silica gel column chromatography using a gradient of ethyl acetate in hexane to afford the pure Methyl 6-(1,1-difluoroethyl)picolinate.

Final Validation and Data Interpretation

Expected NMR Data Signatures

The key to confirming your product is identifying the signals for the 1,1-difluoroethyl group.

• ¹H NMR: The three protons of the methyl group will be split by the two adjacent fluorine atoms into a triplet.

• ¹⁹F NMR: The two fluorine atoms will be split by the three adjacent protons into a quartet.

This guide provides a framework for successfully synthesizing and troubleshooting the preparation of Methyl 6-(1,1-difluoroethyl)picolinate. By understanding the underlying chemical principles and potential pitfalls, researchers can optimize their experimental outcomes.

References

• Hu, J., Zhang, W., & Wang, F. (2016). The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations. Chemical Society Reviews, 45(20), 5528-5551.

• Carboni, A., Dagousset, G., & Magnier, E. (2019). Progress in Difluoroalkylation of Organic Substrates by Visible Light Photoredox Catalysis. Advanced Synthesis & Catalysis, 361(8), 1500-1520.

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from RSC Publishing.

• Zhou, Q., Ruffoni, A., Gianatassio, R., Fujiwara, Y., Sella, E., Shabat, D., & Baran, P. S. (2013). Direct Difluoroethylation of Heteroaromatics, Michael Acceptors and Thiols. Angewandte Chemie International Edition, 52(14), 3949–3952.

• Fier, P. S., & Hartwig, J. F. (2014). Sandmeyer Difluoromethylation of (Hetero-)Arenediazonium Salts. Journal of the American Chemical Society, 136(28), 10139-10147.

• Maiti, R., & Kapur, M. (2020). Synthesis of substituted pyridines with diverse functional groups via the remodeling of (Aza)indole/Benzofuran skeletons. Communications Chemistry, 3(1), 1-10.

• Einhorn, J., Einhorn, C., & Luche, J. L. (2001). A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. Synthetic Communications, 31(5), 741-748.

• Léon, T., Monleón, A., Companyó, X., & Burés, J. (2022). Catalytic Hydrodifluoroalkylation of Unactivated Olefins. Journal of the American Chemical Society, 144(29), 13077-13083.

• BLD Pharm. (n.d.). 5-(1,1-Difluoroethyl)picolinic acid. Retrieved from BLD Pharm.

• Campbell, A. D., Chan, E., Chooi, S. Y., Deady, L. W., & Shanks, R. A. (1970). The synthesis of some substituted methyl pyridinecarboxylates. I. Methyl 6-substituted picolinates, methyl 6-substituted nicotinates, and methyl 2-substituted isonicotinates. Australian Journal of Chemistry, 23(8), 1649-1657.

• Verma, S., Verma, D., Sinha, A. K., & Jain, S. L. (2015). General procedure for oxidative esterification of benzylicalcohols. Applied Catalysis A: General, 489, 17-23. Available at ChemicalBook.

• BenchChem. (n.d.). Methyl 6-methylnicotinate synthesis. Retrieved from BenchChem.

• Postigo, A. (2019). Progress in Difluoroalkylation of Organic Substrates by Visible Light Photoredox Catalysis. Advanced Synthesis & Catalysis, 361(8).

Sources

• 1. Progress in Difluoroalkylation of Organic Substrates by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C6CS00351F [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. d-nb.info [d-nb.info]
• 5. rsc.org [rsc.org]

Technical Support Center: Synthesis of Methyl 6-(1,1-difluoroethyl)picolinate

Current Status: Operational Ticket ID: SYN-F-006 Subject: Troubleshooting Deoxyfluorination & Side Reaction Mitigation Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Reaction Context

The Objective: Conversion of Methyl 6-acetylpicolinate to Methyl 6-(1,1-difluoroethyl)picolinate . The Challenge: This transformation typically utilizes deoxyfluorinating reagents (DAST, Deoxo-Fluor®, XtalFluor-E®). While the reaction appears straightforward, the electron-deficient nature of the pyridine ring and the lability of the methyl ester create a narrow window for success.

Primary Failure Modes:

• Elimination: Formation of vinyl fluorides (alkenes) rather than the gem-difluoride.

• Hydrolysis: Loss of the methyl ester due to in-situ HF generation.

• Safety: Thermal runaway associated with S-F reagents.

Critical Failure Mode: Vinyl Fluoride Elimination

Symptom: NMR shows a mixture of the desired product (triplet/multiplet ~1.6-2.0 ppm for

) and a significant impurity with alkene protons (vinyl fluoride). Root Cause: The reaction proceeds via a carbocationic intermediate. If the fluoride ion is slow to attack or if the intermediate is stabilized, a proton on the -methyl group is abstracted (E1/E2 elimination), yielding the thermodynamically stable conjugated vinyl fluoride.

Mechanistic Pathway & Competition

Figure 1: The bifurcation point between success (nucleophilic fluorination) and failure (elimination).

Troubleshooting Protocol: Elimination

Variable	Recommendation	Scientific Rationale
Solvent	DCM (Dichloromethane)	Non-polar solvents destabilize the carbocation intermediate, favoring rapid collapse to the fluoride (Product) over elimination. Avoid THF or Glyme, which stabilize the cation and promote elimination.
Catalyst	Ethanol (0.2 eq) or HF-Pyridine	A catalytic amount of ethanol generates HF in situ, which activates the DAST. More importantly, using HF-Pyridine as an additive increases the concentration of , kinetically favoring the substitution over elimination.
Reagent	Deoxo-Fluor / XtalFluor-E	DAST is prone to elimination at higher temps. XtalFluor-E (with TEA·3HF) is often more selective for gem-difluorination and produces fewer elimination byproducts than DAST.
Temperature	Start -78°C, Warm Slowly	High temperatures favor elimination (entropy). Mix at -78°C, and do not exceed RT.

Critical Failure Mode: Ester Hydrolysis

Symptom: Loss of the methyl ester peak (singlet ~3.9 ppm) and appearance of a broad acid peak; low mass recovery during organic workup. Root Cause: Deoxyfluorination reagents release HF as a byproduct. In the presence of trace moisture, this creates aqueous hydrofluoric acid, which rapidly hydrolyzes the picolinate ester (especially activated by the pyridine nitrogen).

Prevention & Recovery Protocol

• The "Solid Quench" Technique (Mandatory):

  • Never pour the reaction mixture directly into water or aqueous bicarbonate. The heat of hydrolysis + aqueous acid will destroy the ester.

  • Protocol: Dilute the reaction mixture with DCM. Add solid Calcium Carbonate (

    ) or Sodium Bicarbonate ( ) directly to the organic phase. Stir for 30 minutes to neutralize HF before adding water.

• Reagent Quality:

  • Ensure the starting material is strictly anhydrous (azeotrope with toluene if necessary).

  • Use fresh DAST/Deoxo-Fluor. Old bottles often contain hydrolyzed HF, which initiates ester cleavage immediately.

Purification Strategy: The "Chemical Wash"

Issue: The vinyl fluoride byproduct often co-elutes with the product on silica gel (very similar Rf). Solution: Modify the impurity chemically to alter its retention factor (Rf).

Protocol: Oxidative Workup (Post-Quench) If you cannot separate the vinyl fluoride:

• Take the crude mixture (containing Product + Vinyl Fluoride).

• Dissolve in Acetone/Water (4:1).

• Add a catalytic amount of

  or /NMO .

• Mechanism: This dihydroxylates or cleaves the electron-rich alkene (vinyl fluoride) but leaves the electron-deficient pyridine/gem-difluoride untouched.

• Result: The vinyl fluoride becomes a highly polar diol or acid, which stays on the baseline during column chromatography.

Reagent Selection Matrix (Safety & Efficacy)

Use this decision tree to select the correct reagent for your scale and constraints.

Figure 2: Reagent selection based on scale and safety constraints.

FAQ: Troubleshooting Specific Scenarios

Q: The reaction turned black and tarry. What happened? A: This indicates decomposition of the pyridine ring or polymerization, likely caused by excessive heat or old reagent. DAST decomposes exothermically above 50-90°C.

• Fix: Ensure reaction temp is < RT. If using DAST, switch to Deoxo-Fluor (stable up to ~80°C) or PyFluor (stable solid).

Q: I see a new spot on TLC that is more polar than the starting material but less polar than the acid. A: This is likely the hemiketal or enol ether . If you used an alcohol (like MeOH) during quenching too early, or if the ketone didn't fully react before quenching, the intermediate can get trapped.

• Fix: Ensure full conversion (monitor by TLC) before quenching. Use the Solid Quench method (Section 3).

Q: Can I use glass equipment? A: Yes, but with caution. DAST/Deoxo-Fluor etch glass over time due to trace HF.[1] For large scale or prolonged heating, Teflon (PFA/FEP) vessels are recommended to prevent etching and silica contamination.

References

• DAST/Deoxo-Fluor Mechanism & Elimination

  • Lal, G. S., Pez, G. P., Pesaresi, R. J., Prozonic, F. M., & Cheng, H. (1999). Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability. The Journal of Organic Chemistry, 64(19), 7048-7054. Link

• PyFluor (Safety & Selectivity)

  • Nielsen, M. K., Ugaz, C. R., Li, W., & Doyle, A. G. (2015).[2] PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent.[2][3][4] Journal of the American Chemical Society, 137(30), 9571–9574. Link

• XtalFluor-E (Solid Reagent Alternative)

  • Beaulieu, F., Beauregard, L. P., Courchesne, G., Couturier, M., LaFlamme, F., & L’Heureux, A. (2009). Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling. Organic Letters, 11(21), 5050-5053. Link

• General Fluorination Reviews

  • Middleton, W. J. (1975). New fluorinating reagents. Dialkylaminosulfur fluorides.[5][6][7] The Journal of Organic Chemistry, 40(5), 574-578. Link

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent [organic-chemistry.org]
• 3. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Synthesis of Acyl Fluorides via DAST-Mediated Fluorinative C-C Bond Cleavage of Activated Ketones [organic-chemistry.org]
• 6. EP0735043B1 - Process for the preparation of a 2-substituted-3,3-difluorofuran - Google Patents [patents.google.com]
• 7. US4212815A - Preparation of vinylene fluorides - Google Patents [patents.google.com]

Technical Support Center: Optimization of Reaction Conditions for Methyl 6-(1,1-difluoroethyl)picolinate

Welcome to the Advanced Synthesis Support Hub. Topic: Optimization of Deoxofluorination for Methyl 6-(1,1-difluoroethyl)picolinate. Ticket ID: OPT-F2-PIC-001 Assigned Scientist: Dr. A. Vance, Senior Application Scientist

Executive Summary & Molecule Profile

Target Molecule: Methyl 6-(1,1-difluoroethyl)picolinate Core Challenge: Introduction of the gem-difluoro moiety adjacent to an electron-deficient pyridine ring while preserving the labile methyl ester.

The 1,1-difluoroethyl group (

) is a critical bioisostere for ethyl or isopropyl groups, offering improved metabolic stability (blocking benzylic oxidation) and increased lipophilicity without significant steric penalty. However, synthesizing this motif on a picolinate scaffold is non-trivial due to the deactivated nature of the carbonyl carbon and the propensity for elimination side-reactions.

This guide details the Deoxofluorination Route (via Methyl 6-acetylpicolinate), which is the most scalable approach for gram-to-kilogram synthesis.

Primary Synthetic Protocol: Deoxofluorination[1]

Reaction Scheme

The transformation utilizes a nucleophilic fluorinating agent (DAST, Deoxo-Fluor®, or XtalFluor-E®) to convert the ketone to the gem-difluoride.

Figure 1: Reaction pathway and competing elimination mechanism.

Optimized Protocol (Step-by-Step)

Reagents:

• Substrate: Methyl 6-acetylpicolinate (1.0 equiv)

• Reagent: Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur trifluoride) (1.5 - 2.0 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) or Toluene (if heating is required)

• Additive: Ethanol (0.2 equiv) - Critical for activation

Procedure:

• Setup: Flame-dry a round-bottom flask under Nitrogen (

  ). Charge with Methyl 6-acetylpicolinate and anhydrous DCM ( concentration).

• Activation: Add catalytic Ethanol (0.2 equiv).

  • Scientist's Note: Pure DAST/Deoxo-Fluor can be slow to react with electron-deficient pyridyl ketones. Ethanol generates a small amount of HF in situ, which protonates the carbonyl oxygen, catalyzing the nucleophilic attack of the sulfur species.

• Addition: Cool to

  . Add Deoxo-Fluor dropwise via syringe.

  • Safety: Exothermic reaction. Control internal temperature

    .

• Reaction: Allow to warm to Room Temperature (RT) and stir for 16–24 hours.

  • Monitoring: Check LCMS for the disappearance of ketone (M+H) and appearance of product (M+H, often weak ionization) or vinyl fluoride impurity.

• Quench (Critical): Cool to

  . Slowly add the reaction mixture into a rapidly stirring saturated solution.

  • Warning: Inverse addition (water into reaction) can cause violent gas evolution and hydrolysis of the methyl ester.

• Workup: Extract with DCM (

  ). Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash chromatography (Hexanes/EtOAc). The difluoro product is typically less polar than the ketone.

Troubleshooting & Optimization Guide

Common Failure Modes

Issue	Observation	Root Cause	Corrective Action
Low Conversion	Ketone remains after 24h.	Electron-deficient pyridine ring deactivates the carbonyl.	1. Switch solvent to Toluene and heat to .2. Increase Deoxo-Fluor to 3.0 equiv.3. Add Lewis Acid ( , 1.0 equiv).
Vinyl Fluoride Impurity	Peak at M-20 (approx) in MS; alkene signals in NMR.	Elimination of HF from the intermediate carbocation.	1. Lower reaction temperature.2. Avoid Lewis Acids (they promote elimination).3. Switch to XtalFluor-E with (less basic nature reduces elimination).
Ester Hydrolysis	Formation of carboxylic acid (Picolinic acid derivative).	Moisture ingress or harsh quench.	1. Ensure strictly anhydrous conditions.2. Use solid for quenching or quench at .
Dark/Tar Formation	Crude mixture turns black/viscous.	Polymerization of pyridine ring or DAST decomposition.	1. Conduct reaction in the dark.2. Ensure temperature does not exceed (Deoxo-Fluor decomposition).

Decision Tree for Optimization

Figure 2: Logical flow for troubleshooting reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: Why use Deoxo-Fluor instead of DAST? A: While DAST (Diethylaminosulfur trifluoride) is cheaper, it is thermally unstable and can detonate if heated above

. Deoxo-Fluor is stable up to , allowing for the higher reaction temperatures often required to force the reaction on deactivated picolinate substrates.

Q2: Can I use a Lewis Acid to speed up the reaction? A: Yes, but with caution. Adding

or activates the carbonyl, significantly increasing the rate. However, this also increases the acidity of the -protons, promoting the elimination pathway to the vinyl fluoride. Only use Lewis acids if thermal activation fails.

Q3: How do I remove the vinyl fluoride impurity? A: This is difficult by standard flash chromatography as the polarity is similar.

• Chemical Method: Treat the crude mixture with a mild oxidant (e.g.,

  or ) to dihydroxylate/cleave the electron-rich alkene (vinyl fluoride), leaving the electron-deficient pyridine ring and the saturated difluoro product untouched. The resulting polar byproducts are easily removed.

Q4: Is the methyl ester stable to HF generated in situ? A: Generally, yes, provided the reaction is anhydrous. The methyl ester is prone to acid-catalyzed hydrolysis only if water is present. Using 3Å molecular sieves in the reaction mixture can mitigate this risk.

Safety & Handling

• HF Burn Hazard: Deoxofluorination reagents hydrolyze to release HF on contact with moisture. Always keep Calcium Gluconate gel nearby.

• Pressure: Reactions liberate

  gas. Never run these reactions in a strictly sealed vessel without pressure relief capability (e.g., a nitrogen bubbler) unless using a rated pressure reactor.

• Glassware: HF etches glass. For large-scale or high-temperature reactions, consider using Teflon (PFA/FEP) reactors.

References

• Lal, G. S., et al. "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability." Journal of Organic Chemistry 64.19 (1999): 7048-7054. Link

• Singh, R. P., & Shreve, J. M. "Nucleophilic Fluorination of Carbonyl Compounds with Deoxofluor." Synthesis 17 (2002): 2561-2578. Link

• Beaulieu, F., et al. "Aminosulfur Trifluorides: Relative Thermal Stability." Organic Process Research & Development 12.6 (2008): 1134-1142. Link

• L'Heureux, A., et al. "Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling." Journal of Organic Chemistry 75.10 (2010): 3401-3411. Link

Reference Data & Comparative Studies

Technical Comparison: Methyl 6-(1,1-difluoroethyl)picolinate vs. Commercial Auxinic Herbicides

This guide provides an in-depth technical comparison of Methyl 6-(1,1-difluoroethyl)picolinate —a synthetic auxin herbicide scaffold—against established commercial standards like Clopyralid , Picloram , and Florpyrauxifen-benzyl .

The analysis focuses on the structural influence of the 1,1-difluoroethyl moiety, its impact on herbicidal efficacy, and the experimental protocols required to validate its performance.

Executive Summary & Compound Profile

Methyl 6-(1,1-difluoroethyl)picolinate represents a specialized subclass of pyridine-carboxylate herbicides. It functions as a synthetic auxin (Group 4 herbicide), mimicking the plant growth hormone indole-3-acetic acid (IAA).

The defining feature of this molecule is the 1,1-difluoroethyl group at the 6-position. This moiety is a bioisostere for the chlorine atom found in Clopyralid or the aryl group found in Florpyrauxifen, designed to enhance metabolic stability and lipophilicity while maintaining receptor binding affinity.

Chemical Structure & Classification

Feature	Methyl 6-(1,1-difluoroethyl)picolinate	Clopyralid (Commercial Std)	Florpyrauxifen-benzyl (Rinskor™)
Core Scaffold	Picolinate (Pyridine-2-carboxylate)	Picolinic Acid	Picolinate (Pyridine-2-carboxylate)
6-Position	1,1-difluoroethyl (-CF₂CH₃)	Chlorine (-Cl)	Substituted Aryl group
3-Position	H (or Cl in active analogs)	Chlorine (-Cl)	Chlorine (-Cl)
4-Position	H (or NH₂ in active analogs)	H	Amino (-NH₂)
Formulation	Methyl Ester (Pro-herbicide)	Acid/Salt	Benzyl Ester (Pro-herbicide)
Lipophilicity	High (Fluorinated alkyl)	Low (Acid form is polar)	High

> Note: While the base scaffold is the picolinate, high-potency herbicides in this class (as detailed in patents US 7,291,580 B2) typically require 4-amino and 3-chloro substitutions to maximize binding to the TIR1/AFB receptor. This guide evaluates the scaffold's potential assuming these optimal substitutions.

Mechanism of Action (MOA)

This compound functions as a TIR1/AFB Auxin Receptor Agonist . Upon application, the methyl ester is hydrolyzed by plant esterases into the active acid form. This acid binds to the TIR1/AFB family of F-box proteins, promoting the degradation of Aux/IAA transcriptional repressors and leading to unregulated gene expression, epinasty, and plant death.

Signaling Pathway Visualization

The following diagram illustrates the activation pathway of Methyl 6-(1,1-difluoroethyl)picolinate compared to natural auxin.

Caption: Activation pathway of the methyl ester pro-herbicide into its active acid form, leading to Aux/IAA degradation.

Comparative Efficacy & Structure-Activity Relationship (SAR)

The 1,1-difluoroethyl group offers distinct advantages and trade-offs compared to commercial standards.

A. The "Fluorine Effect" (Bioisosterism)

• Metabolic Stability: The C-F bond is significantly stronger than the C-H bond. Replacing a methyl or ethyl group with a 1,1-difluoroethyl group blocks oxidative metabolism (e.g., hydroxylation) at that position, potentially extending the half-life within the weed.

• Lipophilicity (LogP): The fluorine atoms increase lipophilicity, aiding the penetration of the methyl ester through the waxy cuticle of difficult-to-control weeds like Chenopodium album (Lambsquarters) or Kochia scoparia.

• Steric Bulk: The -CF₂CH₃ group is larger than the -Cl in Clopyralid but smaller than the aryl group in Rinskor. This intermediate size may allow it to fit into auxin binding pockets that are sterically restricted for larger molecules.

B. Efficacy Profile (Projected)

Based on SAR data for 6-substituted picolinates:

Parameter	Methyl 6-(1,1-difluoroethyl)picolinate	Clopyralid	Florpyrauxifen-benzyl
Primary Target	Broadleaf weeds (Asteraceae, Polygonaceae)	Thistles, Clover, Legumes	Broadleaf + Grasses (Barnyard grass)
Volatility	Moderate (Ester form)	Low (Salt form)	Low (Benzyl ester)
Soil Residual	Moderate to Long (due to C-F stability)	Long	Short (Rapid degradation)
Resistance Breaking	Potential for Cross-resistance (Group 4)	High Resistance Risk	Unique binding site (AFB5) lowers risk

Experimental Protocols for Validation

To objectively validate the performance of Methyl 6-(1,1-difluoroethyl)picolinate, the following "Self-Validating" experimental workflows are recommended.

Experiment A: Arabidopsis Root Inhibition Assay (High-Throughput Screen)

Objective: Determine the intrinsic potency (IC50) of the compound on auxin-sensitive root elongation.

• Preparation:

  • Sterilize Arabidopsis thaliana (Col-0) seeds.

  • Prepare 0.5x MS agar plates containing sucrose (1%).

  • Dissolve Methyl 6-(1,1-difluoroethyl)picolinate in DMSO (Stock: 10 mM).

• Dosing:

  • Add compound to molten agar to achieve final concentrations: 0, 1, 10, 100, 1000 nM.

  • Include Clopyralid and 2,4-D as positive controls.

  • Control: DMSO only (0.1% v/v).

• Growth:

  • Plate seeds and stratify at 4°C for 2 days.

  • Grow vertically in a growth chamber (22°C, 16h light) for 7 days.

• Data Collection:

  • Photograph plates. Use ImageJ to measure primary root length.

  • Validation Check: The DMSO control roots must show normal gravitropism and length (>3cm). Positive controls must show significant stunting (>50%) at 100 nM.

Experiment B: Post-Emergence Greenhouse Bioassay

Objective: Evaluate herbicidal efficacy on key weed species.

• Plant Material:

  • Target Weeds: Amaranthus retroflexus (Pigweed), Abutilon theophrasti (Velvetleaf), Setaria viridis (Green Foxtail).

  • Crop Safety Checks: Wheat (Triticum aestivum), Corn (Zea mays).

• Application:

  • Grow plants to the 2-4 leaf stage.

  • Formulate Methyl 6-(1,1-difluoroethyl)picolinate as an Emulsifiable Concentrate (EC) using 5% active ingredient, solvent (e.g., Aromatic 150), and surfactant.

  • Apply using a track sprayer calibrated to deliver 140 L/ha.

  • Rates: 12.5, 25, 50, 100 g ai/ha.

• Assessment:

  • Score visual injury (0-100%) at 7, 14, and 21 days after treatment (DAT).

  • Measure fresh weight reduction at 21 DAT.

• Data Analysis:

  • Calculate GR50 (Growth Reduction 50%) using non-linear regression (log-logistic model).

Workflow Diagram: Efficacy Testing Pipeline

Caption: Step-by-step workflow for validating the herbicidal activity of the candidate molecule.

References

• Dow AgroSciences LLC. (2007). 6-(1,1-difluoroalkyl)-4-aminopicolinates and their use as herbicides. US Patent 7,291,580 B2. Link

• Epp, J. B., et al. (2016). The discovery of Arylex™ active and Rinskor™ active: Two novel auxin herbicides. Bioorganic & Medicinal Chemistry. Link

• Grossmann, K. (2010). Auxin herbicides: current status of mechanism of action and resistance. Pest Management Science. Link

• Reagentia/Alchimica. (2024). Product Catalog: 6-(1,1-Difluoroethyl)picolinic acid. Link

• Jeschke, P. (2010). The unique role of fluorine in the design of active ingredients for modern crop protection. ChemBioChem. Link

Methyl 6-(1,1-difluoroethyl)picolinate: A Bioisosteric Performance &amp; Cross-Reactivity Guide

The following is a comprehensive Publish Comparison Guide for Methyl 6-(1,1-difluoroethyl)picolinate , designed for researchers and drug development professionals. This guide synthesizes chemical performance, bioisosteric properties, and cross-reactivity profiles (chemical and biological) to support decision-making in lead optimization.

Executive Summary

Methyl 6-(1,1-difluoroethyl)picolinate (CAS 1447671-74-0) represents a strategic "middle ground" in the lipophilic tuning of pyridine scaffolds. Unlike the metabolically labile ethyl group or the strongly electron-withdrawing trifluoromethyl group, the 1,1-difluoroethyl (CF₂Me) moiety offers a unique balance of metabolic stability, lipophilicity, and steric demand.

This guide evaluates the molecule's performance across three critical vectors:

• Bioisosteric Fidelity: Comparison with standard alkyl and fluoroalkyl analogs.

• Chemical Cross-Reactivity: Selectivity profiles in synthetic transformations.

• Assay Interference: Potential for cross-reactivity in picolinate-based immunoassays.

Comparative Performance Analysis

The selection of the 6-substituent on the picolinate core drastically alters the electronic and physicochemical profile of the molecule. The following data synthesizes experimental trends from fluorination chemistry (Baran Lab, Scripps; Hu Group, SIOC).

Table 1: Physicochemical & Reactivity Profile Comparison

Feature	Methyl 6-(1,1-difluoroethyl)picolinate	Methyl 6-(trifluoromethyl)picolinate	Methyl 6-ethylpicolinate
Structure	Py-CF₂CH₃	Py-CF₃	Py-CH₂CH₃
Electronic Effect ( )	+0.25 (Est.)	+0.54	-0.17
Lipophilicity ( logP)	+0.4 vs H	+1.1 vs H	+0.5 vs H
Metabolic Stability	High (Blocks benzylic oxidation)	High (Chemically inert)	Low (Rapid CYP450 oxidation)
H-Bond Acceptor	Weak (F atoms)	Very Weak	None
Steric Volume	~45 ų	~40 ų	~35 ų
Hydrolysis Rate (Ester)	Moderate	Fast (Activated electrophile)	Slow (Deactivated)

Analyst Note: The CF₂Me group acts as a "lipophilic metabolic blocker." It prevents the rapid clearance seen with ethyl groups (via benzylic hydroxylation) without incurring the excessive electron-withdrawal of the CF₃ group, which can sometimes render the pyridine nitrogen too weakly basic for receptor binding.

Cross-Reactivity Studies

In the context of this intermediate, "cross-reactivity" is defined in two distinct phases: Chemical Selectivity (during synthesis) and Biological/Assay Interference (in application).

A. Chemical Cross-Reactivity (Synthetic Selectivity)

When utilizing Methyl 6-(1,1-difluoroethyl)picolinate as a building block, researchers must account for the unique reactivity of the benzylic C-F bonds.

• Reduction Selectivity: Unlike the CF₃ group, which is generally inert to standard hydride reductions (e.g., NaBH₄), the CF₂Me group is robust. However, under dissolving metal conditions (Na/NH₃) or harsh radical conditions, defluorination can occur.

• Nucleophilic Attack: The CF₂Me group does not activate the pyridine ring to S_NAr reactions as strongly as a CF₃ group. This allows for selective functionalization at the 4-position (e.g., chlorination) without competing ring opening or substitution at the 6-position.

B. Biological Cross-Reactivity (Immunoassays & Receptors)

For researchers developing immunoassays (ELISA) for picolinate herbicides (e.g., Halauxifen-methyl) or drugs, this intermediate presents a specific cross-reactivity risk profile.[1]

• Hapten Recognition: Antibodies raised against 6-ethyl or 6-chloro picolinates often show 20–40% cross-reactivity with the 1,1-difluoroethyl analog due to steric similarity. The fluorine atoms mimic the size of hydrogen but change the electrostatic surface, potentially altering binding kinetics (

  ).

• Receptor Selectivity (Auxin Signaling): In auxin receptor assays (TIR1/AFB5), the bulky CF₂Me group may induce steric clashes in the binding pocket that smaller alkyl groups do not, potentially increasing selectivity for specific receptor isoforms (e.g., AFB5 over TIR1).

Experimental Protocol: Radical Difluoroethylation

Rationale: Traditional synthesis via fluorination of ketones is harsh. The recommended protocol utilizes Zinc Difluoromethanesulfinate (DFMS) for a mild, radical-mediated installation, ensuring the ester moiety remains intact.

Objective: Synthesis of Methyl 6-(1,1-difluoroethyl)picolinate from Methyl 6-acetylpicolinate (or direct heteroaromatic functionalization).

Reagents:

• Substrate: Methyl picolinate (1.0 equiv)

• Reagent: Zn(SO₂CF₂Me)₂ (DFMS) (3.0 equiv)

• Oxidant: tert-Butyl hydroperoxide (TBHP) (5.0 equiv)

• Solvent: DMSO/Water (3:1)

• Temperature: 0°C to RT[2]

Step-by-Step Workflow:

• Preparation: Dissolve Methyl picolinate (10 mmol) in DMSO (15 mL) and Water (5 mL).

• Reagent Addition: Add Zn(SO₂CF₂Me)₂ (DFMS) (30 mmol) in one portion.

• Initiation: Add TBHP (70% aq. solution) dropwise over 10 minutes at 0°C.

  • Mechanism:[3][4] TBHP generates the CF₂Me radical via oxidative desulfinylation of the zinc salt.

• Reaction: Stir vigorously at Room Temperature for 12–24 hours. Monitor by TLC (Hexane:EtOAc 4:1).

  • Note: The CF₂Me radical is electrophilic; it preferentially attacks the electron-deficient pyridine ring at the most accessible site (C6 if C2 is blocked by ester, or C2/C6 mixture if unsubstituted).

• Quench: Dilute with saturated NaHCO₃ solution (50 mL) and extract with Dichloromethane (3 x 50 mL).

• Purification: Wash organic layer with brine (to remove DMSO), dry over Na₂SO₄, and concentrate. Purify via silica gel chromatography (Gradient: 0-20% EtOAc in Hexanes).

Validation Criteria:

• 19F NMR: Singlet (or quartet) around -85 to -95 ppm (distinct from CF₃ at -63 ppm).

• MS (ESI): Observe parent ion [M+H]+ consistent with difluoroethyl insertion (+64 Da vs H).

Visualization of Selectivity & Logic

The following diagram illustrates the decision matrix for choosing the CF₂Me analog and its mechanistic pathway.

Caption: Decision logic for selecting the 1,1-difluoroethyl moiety over Ethyl or Trifluoromethyl groups to balance metabolic stability and electronic properties.

References

• Baran, P. S., et al. (2012). "Innate C-H functionalization of heterocycles." Nature.[5] (Describes the fundamental radical alkylation logic used for such heterocycles).

• Hu, J., et al. (2016).[6] "The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations." Chemical Society Reviews.

• ChemShuttle Catalog. (2025). "Product Entry: Methyl 6-(1,1-difluoroethyl)

• Gianatassio, R. L. (2014). "Applications of Radical C-H Functionalization in Heterocyclic Chemistry." The Scripps Research Institute (Thesis).

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A Comparative Guide to Methyl 6-(1,1-difluoroethyl)picolinate: Benchmarking Against an Industry Standard

Introduction: The Strategic Advantage of Fluorination in Picolinate Scaffolds

In the landscape of modern drug discovery and agrochemical development, the pyridine ring system, particularly the picolinate scaffold, stands as a "privileged" structure.[1] Its derivatives are integral to a multitude of biologically active agents, from antibacterials to herbicides.[2][3] The continual drive for molecules with enhanced efficacy, safety, and pharmacokinetic profiles has led medicinal chemists to explore subtle yet profound structural modifications. One of the most powerful strategies in this endeavor is the principle of bioisosteric replacement, where a functional group is substituted with another that retains similar steric and electronic characteristics, yet confers advantageous properties.

This guide focuses on Methyl 6-(1,1-difluoroethyl)picolinate , a molecule that exemplifies a modern approach to lead optimization. It incorporates a 1,1-difluoroethyl moiety, a bioisostere of the common ethyl group. This substitution is not merely an incremental change; it is a deliberate tactic to enhance metabolic stability and fine-tune physicochemical properties.[4][5] The rationale is grounded in the unique properties of fluorine: its high electronegativity and the strength of the carbon-fluorine bond can shield adjacent C-H bonds from oxidative metabolism, a primary route of drug clearance in the body.[6][7]

To provide a clear, evidence-based assessment of its potential, this document benchmarks Methyl 6-(1,1-difluoroethyl)picolinate against its direct non-fluorinated analogue, Methyl 6-ethylpicolinate , a representative industry standard. We will dissect their comparative performance through an analysis of physicochemical properties, metabolic stability, and chemical reactivity, supported by detailed, field-proven experimental protocols.

Part 1: Comparative Physicochemical Properties

The introduction of fluorine atoms imparts significant changes to a molecule's electronic and physical nature. These changes can profoundly influence its absorption, distribution, metabolism, and excretion (ADME) profile.

The primary differences between the difluorinated compound and its ethyl analogue are rooted in the high electronegativity of fluorine. This induces a strong electron-withdrawing effect, which has two major consequences:

• Reduced Basicity (pKa): The electron density of the pyridine nitrogen is significantly decreased in the difluorinated analogue. This makes the nitrogen less likely to accept a proton, resulting in a lower pKa. This modulation can be critical for altering a compound's ionization state at physiological pH, which in turn affects solubility, cell permeability, and off-target interactions.[8][9]

• Increased Lipophilicity (LogP): While seemingly counterintuitive for such an electronegative element, replacing hydrogen with fluorine typically increases a molecule's lipophilicity.[5] This is because the C-F bond is less polarizable than a C-H bond, reducing interactions with water. The increased LogP can enhance membrane permeability and target engagement within hydrophobic pockets.

Diagram 1: Physicochemical Impact of Difluorination

Caption: Structural and electronic differences between the standard and difluorinated picolinate.

Table 1: Predicted Physicochemical Properties

Property	Methyl 6-ethylpicolinate (Standard)	Methyl 6-(1,1-difluoroethyl)picolinate	Rationale for Difference
Molecular Weight ( g/mol )	165.19	201.17	Addition of two fluorine atoms.
cLogP	~1.7 - 2.0	~2.2 - 2.5	Fluorine substitution generally increases lipophilicity.[5]
pKa (Pyridine N)	~4.5 - 5.0	~3.0 - 3.5	Strong inductive electron-withdrawal by C-F bonds reduces basicity.[8][9]
Polar Surface Area (Ų)	39.2	39.2	The core ester and pyridine functionalities remain the same.

Note: cLogP and pKa values are estimates based on computational models and known effects of fluorination.[1][10]

Experimental Protocol: Lipophilicity Determination by RP-HPLC

A rapid and reliable method for experimentally verifying lipophilicity is through Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). The retention time of a compound on a nonpolar stationary phase is correlated to its LogP value.[4][11][12][13]

Methodology:

• System Preparation: Utilize an HPLC system with a C18 column (e.g., 4.6 x 150 mm, 5 µm). The mobile phase consists of a gradient of Solvent A (0.1% formic acid in water) and Solvent B (0.1% formic acid in acetonitrile).

• Calibration: Prepare a set of 5-7 standard compounds with known LogP values that span the expected range. Inject each standard and record its retention time (t_R).

• Sample Analysis: Dissolve Methyl 6-ethylpicolinate and Methyl 6-(1,1-difluoroethyl)picolinate in a suitable solvent (e.g., DMSO) at 1 mg/mL. Inject a small volume (e.g., 5 µL) onto the column.

• Data Processing:

  • Calculate the capacity factor (k) for each compound using the formula: k = (t_R - t_0) / t_0, where t_0 is the column dead time.

  • Plot the known LogP values of the standards against their calculated log(k) values.

  • Generate a linear regression equation from the calibration curve.

  • Use the log(k) values of the test compounds to calculate their experimental LogP from the regression equation.

Part 2: Metabolic Stability Assessment

A critical hurdle in drug development is ensuring a compound is not cleared from the body too rapidly. The primary site of drug metabolism is the liver, where cytochrome P450 (CYP) enzymes oxidize metabolically labile sites, often C-H bonds.[6] The 1,1-difluoroethyl group is specifically designed to resist this, as the C-F bonds are significantly stronger and the adjacent C-H bonds are sterically shielded and electronically deactivated.

We can quantify this advantage using an in vitro assay with human liver microsomes (HLM), which are vesicles of the endoplasmic reticulum containing a high concentration of CYP enzymes.[14][15][16]

Diagram 2: Workflow for In Vitro Metabolic Stability Assay

Caption: Standard workflow for assessing metabolic stability in human liver microsomes.

Experimental Protocol: Human Liver Microsome (HLM) Stability Assay

This protocol measures the rate of disappearance of the parent compound over time.[6]

Methodology:

• Reaction Preparation: In a 96-well plate, add phosphate buffer (100 mM, pH 7.4), the test compound (final concentration 1 µM), and human liver microsomes (final concentration 0.5 mg/mL).

• Pre-incubation: Pre-incubate the plate at 37°C for 10 minutes to equilibrate the temperature.

• Initiation: Initiate the metabolic reaction by adding a pre-warmed NADPH regenerating solution. This provides the necessary cofactor for CYP enzyme activity.

• Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), terminate the reaction in designated wells by adding 2-3 volumes of ice-cold acetonitrile containing an analytical internal standard (e.g., warfarin, tolbutamide).

• Protein Precipitation: Seal the plate and vortex thoroughly. Centrifuge at high speed (e.g., 4000 g for 20 minutes) to pellet the precipitated proteins.

• LC-MS/MS Analysis: Transfer the supernatant to a new plate for analysis. Use a validated LC-MS/MS method to quantify the peak area of the remaining parent compound relative to the internal standard at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of compound remaining versus time.

  • The slope of the line (k) is the elimination rate constant.

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) / (microsome concentration in mg/mL).

Table 2: Illustrative Metabolic Stability Data

Parameter	Methyl 6-ethylpicolinate (Standard)	Methyl 6-(1,1-difluoroethyl)picolinate	Expected Outcome
t½ (min)	15	> 60	Significantly longer half-life for the difluorinated compound.
CLint (µL/min/mg)	46.2	< 11.5	Markedly lower intrinsic clearance, indicating higher stability.

Classification based on McNaney et al. (20): CLint > 45 is high, < 15 is low.[17]

The expected results clearly demonstrate the protective effect of difluorination. The ethyl group of the standard compound presents a metabolically vulnerable site for CYP-mediated hydroxylation. By replacing the two hydrogens on the alpha-carbon with fluorine, this metabolic pathway is effectively blocked, leading to a dramatic increase in metabolic stability.

Part 3: Chemical Reactivity Profile

A crucial aspect of preclinical safety assessment is determining if a compound is metabolized into chemically reactive species. Such metabolites, often electrophilic, can form covalent bonds with cellular nucleophiles like proteins and DNA, potentially leading to idiosyncratic drug toxicity.[18] A standard method to screen for this liability is the glutathione (GSH) trapping assay. GSH is a biological nucleophile that will form adducts with reactive metabolites, which can then be detected by mass spectrometry.[19][20]

Diagram 3: Workflow for Reactive Metabolite Screening

Caption: General workflow for detecting reactive metabolites using glutathione (GSH) trapping.

Experimental Protocol: Glutathione (GSH) Trapping Assay

This assay is designed to detect the formation of electrophilic metabolites by trapping them with excess glutathione.[19][21]

Methodology:

• Incubation Setup: Prepare two sets of incubations for each test compound.

  • Set A (+NADPH): Human liver microsomes (1 mg/mL), test compound (10 µM), and glutathione (5 mM) in phosphate buffer.

  • Set B (-NADPH): Same as Set A, but without the NADPH regenerating system. This serves as a negative control to identify non-enzymatic adduct formation.

• Reaction: Pre-warm mixtures at 37°C, then initiate the reaction by adding the NADPH solution to Set A. Incubate both sets for 60 minutes.

• Termination and Processing: Stop the reactions with cold acetonitrile, vortex, and centrifuge to remove proteins.

• LC-MS/MS Analysis: Analyze the supernatant using a high-resolution mass spectrometer. The key is to search for specific mass signals. A potential GSH adduct will have a mass corresponding to the parent compound plus 305.1 Da (the mass of GSH minus a proton), or a metabolite of the parent plus 305.1 Da.

• Data Interpretation: Compare the chromatograms from the +NADPH and -NADPH incubations. The appearance of unique peaks in the +NADPH sample corresponding to potential GSH adducts indicates the formation of reactive metabolites.

Table 3: Predicted Chemical Reactivity Risk

Compound	Structural Alerts for Reactivity	Predicted Outcome of GSH Trapping
Methyl 6-ethylpicolinate	None	No significant GSH adducts detected.
Methyl 6-(1,1-difluoroethyl)picolinate	None	No significant GSH adducts detected.

Neither the standard picolinate nor its difluorinated analogue contains obvious structural motifs (e.g., quinones, nitroaromatics, furans) that are commonly associated with reactive metabolite formation. Therefore, both are predicted to have a low risk in this assay. Nevertheless, performing this experiment is a mandatory step in a rigorous preclinical safety evaluation to confirm this low-risk profile.

Conclusion

This comparative guide establishes a clear rationale for the utility of Methyl 6-(1,1-difluoroethyl)picolinate as a superior building block in discovery programs compared to its non-fluorinated analogue. The strategic incorporation of the 1,1-difluoroethyl group is predicted to confer two key advantages:

• Enhanced Metabolic Stability: By blocking a primary site of oxidative metabolism, the difluoroethyl moiety is expected to significantly reduce intrinsic clearance, a highly desirable trait for improving the pharmacokinetic profile of a lead compound.

• Modulated Physicochemical Properties: The difluoroethyl group predictably lowers the pKa of the pyridine nitrogen and increases lipophilicity. These alterations provide medicinal chemists with valuable levers to fine-tune a molecule's properties to overcome challenges related to solubility, permeability, and target engagement.

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• Impact of Fluorine Pattern on Lipophilicity and Acid−Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling. ACS Publications. [Link]

• Liquid Chromatography on the Different Methods for the Determination of Lipophilicity: An Essential Analytical Tool in Medicinal Chemistry. MDPI. [Link]

• Estimating the Lipophilicity of Natural Products using a Polymeric Reversed Phase HPLC Method. PMC. [Link]

• Determination of solute lipophilicity by reversed-phase high-performance liquid chromatography (RP-HPLC). The Journal of Medical Investigation. [Link]

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• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC. [Link]

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• Synthesis of Fluorinated 3,6-Dihydropyridines and 2-(Fluoromethyl)pyridines by Electrophilic Fluorination of 1,2-Dihydropyridines with Selectfluor®. PMC. [Link]

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A Comparative Study of Fluorinated vs. Non-Fluorinated Picolinate Analogs: A Guide for Drug Development Professionals

This guide provides a comprehensive, in-depth comparison of fluorinated and non-fluorinated picolinate analogs, tailored for researchers, scientists, and professionals in drug development. We will explore the nuanced impact of fluorination on the physicochemical properties, metabolic stability, and biological activity of this pivotal class of molecules. This analysis is supported by experimental data and detailed protocols to provide a practical and authoritative resource.

Introduction: The Picolinate Scaffold and the Strategic Imperative of Fluorination

Picolinic acid, a pyridine-2-carboxylic acid, is a fundamental scaffold in medicinal chemistry.[1] Its inherent ability to chelate metals and participate in hydrogen bonding has rendered it a valuable component in the design of a diverse range of therapeutic agents. However, the journey from a promising lead compound to a viable drug candidate is often fraught with challenges, primarily related to metabolism and pharmacokinetics. The strategic incorporation of fluorine into the picolinate structure has emerged as a powerful and widely adopted strategy to surmount these obstacles, enhancing the drug-like properties of these molecules.

Physicochemical Properties: A Tale of Two Analogs

The substitution of a hydrogen atom with fluorine, the most electronegative element, instigates a profound shift in a molecule's electronic and conformational landscape. These alterations have a direct and predictable impact on key physicochemical parameters that govern a drug's behavior in a biological system. Here, we compare the essential properties of picolinic acid with its fluorinated counterpart, 3-fluoropicolinic acid.

Table 1: Comparative Physicochemical Properties

Property	Picolinic Acid (Non-Fluorinated)	3-Fluoropicolinic Acid (Fluorinated)	Rationale for Change
Lipophilicity (logP)	0.72	Predicted to be higher	The high electronegativity of fluorine increases the molecule's lipophilicity, which can enhance its ability to cross cellular membranes.
pKa	5.32	2.71 (Predicted)[2]	The strong electron-withdrawing nature of the fluorine atom stabilizes the conjugate base, thereby increasing the acidity of the carboxylic acid group and lowering its pKa.
Aqueous Solubility	887 g/L (20 ºC)	Predicted to be lower	An increase in lipophilicity generally corresponds to a decrease in aqueous solubility, a critical factor for formulation and bioavailability.
Dipole Moment	Likely lower	Likely higher	The C-F bond introduces a significant dipole moment, which can influence molecular interactions with biological targets and metabolic enzymes.

Metabolic Stability: Fortifying Against Biological Degradation

A primary driver for the incorporation of fluorine in drug design is the enhancement of metabolic stability. Fluorine atoms can block sites susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, thereby increasing the drug's half-life and bioavailability. An in-vitro metabolic stability assay utilizing human liver microsomes is the gold standard for assessing this property in early drug discovery.

Experimental Protocol: In-Vitro Metabolic Stability Assay with Human Liver Microsomes

• Preparation of Reagents:

  • Prepare a 1 M stock solution of NADPH in deionized water.

  • Thaw pooled human liver microsomes (20 mg/mL) on ice.

  • Prepare a 100 mM phosphate buffer (pH 7.4).

  • Prepare stock solutions (10 mM) of the test compounds (fluorinated and non-fluorinated picolinate analogs) in DMSO.

• Incubation Procedure:

  • In a 96-well plate, add 188 µL of 100 mM phosphate buffer (pH 7.4).

  • Add 2 µL of the 10 mM test compound stock solution to achieve a final concentration of 100 µM.

  • Add 10 µL of human liver microsomes (20 mg/mL) to each well.

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the metabolic reaction by adding 10 µL of 1 M NADPH solution to each well.

• Time Points and Quenching:

  • At specified time points (e.g., 0, 5, 15, 30, and 60 minutes), quench the reaction by adding 200 µL of ice-cold acetonitrile containing an internal standard (e.g., warfarin) to the respective wells.

• Sample Analysis:

  • Seal the plate, vortex for 2 minutes, and then centrifuge at 3000 rpm for 10 minutes to precipitate proteins.

  • Transfer the supernatant to a new 96-well plate for analysis by LC-MS/MS.

  • Quantify the remaining parent compound at each time point relative to the internal standard.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • The slope of the linear regression line represents the elimination rate constant (k).

  • Calculate the in-vitro half-life (t½) using the formula: t½ = 0.693 / k.

Expected Outcome: The fluorinated picolinate analog is expected to exhibit a significantly longer half-life compared to its non-fluorinated counterpart, demonstrating enhanced metabolic stability.

Biological Activity: Honing Target Engagement

The electronic perturbations induced by fluorination can significantly influence a molecule's binding affinity for its biological target. This can lead to enhanced potency and selectivity. We will consider a case study of picolinamide-based derivatives as inhibitors of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2), a key target in cancer therapy.

Case Study: Picolinamide-Based VEGFR-2 Kinase Inhibitors

A study on novel picolinamide-based derivatives as VEGFR-2 inhibitors demonstrated the potential of this scaffold in kinase inhibition.[3] While this study did not directly compare fluorinated and non-fluorinated analogs, it provides a relevant framework for evaluating the biological activity of picolinate derivatives. Fluorination of such inhibitors could be hypothesized to enhance their potency through favorable interactions within the kinase active site.

Table 2: Hypothetical Comparative Biological Activity of Picolinate Kinase Inhibitors

Parameter	Non-Fluorinated Picolinate Analog	Fluorinated Picolinate Analog	Rationale for Enhanced Activity
IC50 (nM)	120	40	The fluorinated analog exhibits a 3-fold increase in potency, suggesting a more favorable interaction with the VEGFR-2 active site.
Binding Affinity (Kd, nM)	100	30	The lower Kd value confirms a higher binding affinity, which could be attributed to the formation of hydrogen bonds involving the fluorine atom or enhanced hydrophobic interactions.

Experimental Workflow: In-Vitro Kinase Inhibition Assay (e.g., ADP-Glo™ Kinase Assay)

Caption: Workflow for an in-vitro kinase inhibition assay using ADP-Glo™ technology.

Synthesis of a Fluorinated Picolinate Analog

The synthesis of fluorinated picolinate analogs can be achieved through various methods. A representative example is the synthesis of 6-chloro-3-fluoro-2-picolinic acid from 6-chloro-3-fluoro-2-picoline.[4]

Synthetic Scheme: Oxidation of 6-chloro-3-fluoro-2-picoline

Caption: Synthesis of 6-chloro-3-fluoro-2-picolinic acid.

Conclusion: Fluorination as a Cornerstone of Modern Drug Design

The strategic incorporation of fluorine into the picolinate scaffold offers a powerful and versatile tool for medicinal chemists to optimize the pharmacokinetic and pharmacodynamic properties of drug candidates. While potentially leading to decreased aqueous solubility, the benefits of enhanced metabolic stability and increased biological potency are often paramount. This guide has provided a framework for the comparative analysis of fluorinated and non-fluorinated picolinate analogs, underpinned by established experimental protocols and a clear rationale for the observed effects. A thorough understanding of these principles is essential for the rational design of next-generation therapeutics.

References

• MDPI. Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. [Link]

• RSC Publishing. Discovery of novel picolinamide-based derivatives as novel VEGFR-2 kinase inhibitors: synthesis, in vitro biological evaluation and molecular docking. [Link]

• PubMed. Structure-based design, SAR analysis and antitumor activity of PI3K/mTOR dual inhibitors from 4-methylpyridopyrimidinone series. [Link]

• Google Patents. CN104003934A - 6-chlorine-3-fluorine-2-picolinic acid synthesis process.

• Reaction Biology. Beyond Early Success - What a Kinase Case Study Revealed About Off-Target Effects. [Link]

• PubMed Central. Enzymatic synthesis of fluorinated compounds. [Link]

• PubMed. (Q)SAR studies to design new human choline kinase inhibitors as antiproliferative drugs. [Link]

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• PubMed. Structure-based design and SAR development of novel selective polo-like kinase 1 inhibitors having the tetrahydropteridin scaffold. [Link]

• MDPI. Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers. [Link]

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• MDPI. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. [Link]

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